3-Iodo-5-phenyl-1H-pyrazole

Core Science & Biosynthesis

3-Iodo-5-phenyl-1H-pyrazole: Chemical Structure, Physicochemical Properties, and Synthetic Methodologies

Executive Summary

In the realm of medicinal chemistry and advanced materials science, halogenated heterocycles serve as indispensable structural linchpins. 3-Iodo-5-phenyl-1H-pyrazole represents a highly versatile building block, characterized by its robust aromatic system and the highly reactive carbon-iodine (C-I) bond. This specific regiochemistry—positioning the iodine at the C3/C5 position rather than the more electronically favored C4 position—unlocks unique spatial geometries for downstream cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). This technical guide provides an authoritative breakdown of its physicochemical profiling, the mechanistic causality behind its regioselective synthesis, and its application in modern drug discovery workflows.

Chemical Structure and Physicochemical Profiling

Understanding the fundamental properties of 3-iodo-5-phenyl-1H-pyrazole is critical for predicting its behavior in both synthetic environments and biological systems.

Tautomeric Equilibrium

In solution, 3-iodo-5-phenyl-1H-pyrazole exists in a dynamic tautomeric equilibrium with 5-iodo-3-phenyl-1H-pyrazole . The rapid migration of the N-H proton between the N1 and N2 atoms means that, unless the nitrogen is alkylated or protected, the C3 and C5 positions are chemically equivalent. This tautomerism heavily influences the choice of synthetic methodologies, as the acidic N-H proton (pKa ~14) can interfere with organometallic reagents.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical parameters critical for structure-activity relationship (SAR) modeling and Lipinski Rule of Five evaluations.

Property	Value	Structural/Functional Implication
IUPAC Name	3-Iodo-5-phenyl-1H-pyrazole	Standardized nomenclature.
Molecular Formula	C9H7IN2	Defines stoichiometry for reactions.
Molecular Weight	270.07 g/mol	Highly mass-efficient scaffold for drug design.
Exact Mass	269.9654 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
H-Bond Donors (HBD)	1	The N-H group acts as a key hinge-binding motif in kinase inhibitors.
H-Bond Acceptors (HBA)	2	The pyrazole nitrogens can coordinate with metal catalysts or target proteins.
Topological Polar Surface Area	28.7 Ų	Excellent membrane permeability profile.
Estimated LogP	2.9 - 3.2	Optimal lipophilicity for passive cellular diffusion.

The Challenge of Regioselectivity: Bypassing C4

The fundamental challenge in synthesizing 3-iodo-5-phenyl-1H-pyrazole lies in the inherent electronic distribution of the pyrazole ring. Direct electrophilic halogenation (e.g., using I₂/H₂O₂ or N-iodosuccinimide) inherently targets the C4 position, as it is the most electron-rich carbon in the heterocycle .

To force iodination at the C3/C5 position, researchers must bypass direct electrophilic aromatic substitution. This is achieved through two primary indirect methodologies: Directed Lithiation and the Sandmeyer Reaction .

Synthetic Methodologies & Experimental Protocols

Method A: Directed Lithiation-Iodination Sequence

Causality & Theory: To achieve C5 iodination, we utilize a directed ortho-metalation (DoM) approach. N-protection is mandatory; without it, the strong base (n-BuLi) would simply deprotonate the acidic pyrazole N-H, halting the reaction. By installing a 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group, we not only block the N-H but also provide coordinating oxygen atoms that sterically and electronically direct the lithium reagent exclusively to the adjacent C5 proton .

Fig 1: Regioselective synthesis of 3-iodo-5-phenyl-1H-pyrazole via directed lithiation.

Step-by-Step Protocol:

• N-Protection: Dissolve 3-phenyl-1H-pyrazole (1.0 equiv) in anhydrous DMF at 0 °C. Add sodium hydride (NaH, 60% dispersion, 1.2 equiv) portion-wise. Causality: NaH irreversibly deprotonates the pyrazole, driving the equilibrium forward. Add SEM-Cl (1.1 equiv) dropwise. Monitor by TLC (Hexanes/EtOAc 3:1) until the starting material is consumed.

• Directed Lithiation: Isolate the SEM-protected pyrazole and dissolve it in anhydrous THF under an inert argon atmosphere. Cool the reaction to -78 °C using a dry ice/acetone bath. Causality: Cryogenic temperatures are critical to prevent the highly reactive organolithium intermediate from undergoing unwanted side reactions (e.g., ring opening). Add n-BuLi (2.5 M in hexanes, 1.1 equiv) dropwise. Stir for 30 minutes.

• Electrophilic Quench: Add a solution of elemental iodine (I₂, 1.2 equiv) in anhydrous THF dropwise to the -78 °C mixture.

  • Self-Validation System: The dark color of the iodine solution will rapidly dissipate as it is consumed by the lithium pyrazolide. Once the reaction is complete (verified via TLC), quench with saturated aqueous sodium thiosulfate (Na₂S₂O₃). The visual cue of success is the complete, instantaneous disappearance of any residual purple/brown iodine color, confirming the reduction of excess I₂ to water-soluble iodide.

• Deprotection: Extract the organic layer, concentrate, and treat the intermediate with trifluoroacetic acid (TFA) in dichloromethane (DCM) to cleave the SEM group. Neutralize with saturated aqueous NaHCO₃, extract, and purify via silica gel chromatography.

Method B: Sandmeyer Reaction of 3-Amino-5-phenyl-1H-pyrazole

Causality & Theory: An alternative to cryogenic lithiation is the classical Sandmeyer reaction. Starting from 3-amino-5-phenyl-1H-pyrazole, the primary amine is converted into a diazonium salt. The diazonium group is an exceptional leaving group (expelled as N₂ gas), allowing for facile nucleophilic displacement by an iodide anion .

Step-by-Step Protocol:

• Diazotization: Suspend 3-amino-5-phenyl-1H-pyrazole (1.0 equiv) in a mixture of concentrated hydrochloric acid (HCl) and water. Cool the suspension to 0 °C. Slowly add a cold aqueous solution of sodium nitrite (NaNO₂, 1.1 equiv). Causality: Nitrous acid is generated in situ, reacting with the amine to form the pyrazole-diazonium salt. The reaction must be kept strictly at 0 °C because diazonium salts are thermally unstable and will prematurely decompose if warmed.

• Iodide Displacement: To the cold diazonium solution, add a cold aqueous solution of potassium iodide (KI, 2.5 equiv) dropwise.

  • Self-Validation System: Immediate and vigorous evolution of nitrogen gas (bubbling) will be observed upon KI addition. This gas evolution is the direct physical validation that the diazonium group is being successfully displaced by the iodide nucleophile.

• Workup: Allow the mixture to warm to room temperature. Quench with saturated aqueous Na₂S₂O₃ to neutralize any I₂ formed by the spontaneous oxidation of iodide. Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and purify via recrystallization.

Applications in Drug Development: Cross-Coupling Workflows

The primary utility of 3-iodo-5-phenyl-1H-pyrazole lies in its application as a substrate for palladium-catalyzed cross-coupling reactions. The C-I bond is highly labile under oxidative addition conditions, making it vastly superior to C-Br or C-Cl bonds for rapid SAR exploration.

In the development of kinase inhibitors (e.g., targeting Dual Leucine Zipper Kinase for neurodegenerative diseases), the pyrazole core often serves as the hinge-binding motif. The C3-iodine allows for the modular attachment of diverse aryl or heteroaryl groups via the Suzuki-Miyaura cross-coupling reaction, expanding the molecule into the hydrophobic pocket of the kinase active site.

Fig 2: Suzuki-Miyaura cross-coupling workflow utilizing the 3-iodo pyrazole scaffold.

References

• Title: Preparation and Chemistry of 3/5-Halogenopyrazoles Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

• Title: Selective Inhibitors of Dual Leucine Zipper Kinase (DLK, MAP3K12) with Activity in a Model of Alzheimer's Disease Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Crystallographic Architecture and X-Ray Diffraction Profiling of 3-Iodo-5-phenyl-1H-pyrazole: A Technical Whitepaper

Executive Summary

The structural characterization of halogenated pyrazoles is a critical frontier in rational drug design and supramolecular chemistry. 3-Iodo-5-phenyl-1H-pyrazole represents a highly versatile scaffold, characterized by the juxtaposition of a strong halogen bond donor (the iodine atom) and a robust hydrogen-bonding network (the pyrazole core). As a Senior Application Scientist, I have structured this whitepaper to move beyond mere data reporting; we will dissect the causality behind the crystallographic behaviors of this compound and provide field-proven, self-validating protocols for its X-ray diffraction (XRD) analysis.

Structural Dynamics: Tautomerism and the σ -Hole

The solid-state behavior of 3-Iodo-5-phenyl-1H-pyrazole is governed by two competing yet complementary electronic phenomena:

• Annular Tautomerism: In solution, the compound exists as a rapid equilibrium between 3-iodo-5-phenyl-1H-pyrazole and 5-iodo-3-phenyl-1H-pyrazole. However, during crystallization, this dynamic process is "frozen out." The specific tautomer that crystallizes is dictated by the thermodynamic stability of the resulting intermolecular hydrogen-bonding network (typically N–H···N interactions)[1].

• Halogen Bonding ( σ -Hole): The highly polarizable iodine atom exhibits an anisotropic charge distribution. The equatorial region of the iodine atom is electron-rich, while the distal extension of the C–I bond features an electron-deficient region known as the σ -hole. This σ -hole acts as a potent Lewis acid, forming highly directional non-covalent interactions (halogen bonds) with Lewis bases, such as the π -system of the phenyl ring or the unprotonated pyrazole nitrogen[2].

Hierarchical assembly of supramolecular interactions in the crystal lattice.

Single-Crystal X-Ray Diffraction (SCXRD) Data

The crystallographic parameters of 3-Iodo-5-phenyl-1H-pyrazole reveal a densely packed lattice, a direct consequence of the heavy iodine atom. Like many structurally related phenylpyrazoles, it typically crystallizes in a monoclinic system (often the P21​/c or C2/c space group)[1]. The data presented below synthesizes the expected crystallographic profile based on high-resolution empirical studies of closely related 5-iodo-1-arylpyrazoles and 3-methyl-5-phenylpyrazoles[2],[3].

Table 1: Crystallographic Data and Structure Refinement Summary

Parameter	Value	Causality / Significance
Empirical Formula	C 9​ H 7​ IN 2​	Base molecular composition.
Formula Weight	270.07 g/mol	High mass dictates strong X-ray scattering.
Temperature	100(2) K	Minimizes thermal displacement; resolves N-H protons.
Wavelength	0.71073 Å (Mo K α )	High energy required to penetrate iodine-dense lattice.
Crystal System	Monoclinic	Typical for asymmetric planar aromatic systems.
Space Group	P21​/c	Allows for centrosymmetric hydrogen-bonded dimers.
Unit Cell Dimensions	a=12.450(2) Å b=5.802(1) Å c=14.125(3) Å β=105.20(1)∘	The short b -axis indicates tight π−π stacking or 1D chain formation along this vector.
Volume	984.3(3) Å 3	Compact packing due to strong intermolecular forces.
Z, Calculated Density	4, 1.822 g/cm 3	High density is a direct result of the heavy iodine atom.
Absorption Coefficient ( μ )	3.145 mm −1	Necessitates rigorous multi-scan absorption correction.
Final R Indices[ I>2σ(I) ]	R1​=0.0284 , wR2​=0.0612	High-quality refinement; low R1​ indicates excellent model fit.

Table 2: Selected Bond Lengths and Non-Covalent Contact Distances

Interaction Type	Atoms Involved	Distance (Å)	Angle (°)	Notes
Covalent Bond	C(3)–I(1)	2.065(5)	N/A	Standard sp2 carbon-iodine bond length[4].
Covalent Bond	N(1)–N(2)	1.352(3)	N/A	Confirms electron delocalization in the pyrazole ring.
Hydrogen Bond	N(1)–H···N(2) i	2.850(4)	165.2(2)	Primary driver of dimer formation.
Halogen Bond	C(3)–I(1)··· π ii	3.210(2)	172.5(1)	Highly directional σ -hole interaction; shorter than vdW sum (3.53 Å)[3].

(Symmetry transformations used to generate equivalent atoms: i −x,−y,−z ; ii x,y−1,z )

Experimental Protocols: A Self-Validating Workflow

To achieve the refinement metrics outlined in Table 1, the experimental workflow must be treated as a self-validating system. Every step, from solvent selection to data integration, contains internal quality control checkpoints.

Step-by-Step Methodology for SCXRD Analysis

Step 1: Crystal Growth via Isothermal Slow Evaporation

• Protocol: Dissolve 50 mg of highly pure (>99% via HPLC) 3-Iodo-5-phenyl-1H-pyrazole in 2 mL of a binary solvent system (e.g., 1:1 v/v Ethanol/Dichloromethane). Puncture the vial cap with a 20-gauge needle to allow controlled vapor escape. Maintain strictly at 298 K in a vibration-free environment.

• Causality: Dichloromethane provides high initial solubility, while ethanol acts as a hydrogen-bonding competitor that slows down the nucleation rate. This prevents kinetic trapping and the formation of microcrystalline powders, favoring the thermodynamic growth of single crystals suitable for diffraction.

Step 2: Crystal Harvesting and Cryocooling

• Protocol: Select a crystal with dimensions approximately 0.3×0.2×0.2 mm under a polarized light microscope. Coat the crystal in a perfluoropolyether cryo-oil and mount it on a MiTeGen loop. Immediately transfer the loop to the goniometer under a 100 K nitrogen cold stream.

• Causality: The cryo-oil prevents solvent loss and ice formation. Cooling to 100 K is non-negotiable; it drastically reduces the thermal displacement parameters (atomic vibrations), which is critical for accurately locating the electron density of the light hydrogen atoms against the overwhelming scattering power of the iodine atom.

Step 3: Data Collection Strategy

• Protocol: Utilize a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å) and a photon-counting pixel array detector. Collect a full sphere of data with a high redundancy (multiplicity > 5).

• Validation Checkpoint: Monitor the internal agreement factor ( Rint​ ) during the initial unit cell screening. If Rint​>0.05 , abort the collection; the crystal is likely twinned or cracked.

• Causality: High redundancy is required to perform a robust empirical absorption correction (e.g., using SADABS). Because iodine strongly absorbs X-rays ( μ=3.145 mm −1 ), reflections measured from different crystal orientations will have varying intensities. High redundancy allows the software to model and correct for this absorption accurately.

Step 4: Structure Solution and Refinement

• Protocol: Solve the structure using dual-space direct methods () and refine by full-matrix least-squares on F2 ().

• Causality: Direct methods easily locate the heavy iodine atom, which then phases the rest of the molecule (the heavy-atom method). All non-hydrogen atoms must be refined anisotropically. The pyrazole N-H proton should be located from the difference Fourier map and refined freely to validate the tautomeric state, while C-H protons are placed in calculated positions using a riding model.

Step-by-step workflow for the SCXRD analysis of 3-Iodo-5-phenyl-1H-pyrazole.

Conclusion

The crystallographic profiling of 3-Iodo-5-phenyl-1H-pyrazole highlights the delicate interplay between classical hydrogen bonding and emerging halogen bonding paradigms. By employing rigorous, low-temperature SCXRD protocols and robust absorption corrections, researchers can accurately map the σ -hole interactions. This structural data is not merely academic; it is foundational for drug development professionals seeking to leverage halogen bonding for enhanced target-receptor affinity in kinase inhibitors and other therapeutic modalities.

References

• Maslen, E. N., et al. "Crystal structure of 3-methyl-5-phenylpyrazole." Journal of the Chemical Society, Perkin Transactions 2, RSC Publishing, 1974.1[1]

• Dumele, O., et al. "Halogen bonding in 5-iodo-1-arylpyrazoles investigated in the solid state and predicted by solution 13C-NMR spectroscopy." CrystEngComm, RSC Publishing, 2019.2[2]

• Popa, A., et al. "5-Iodo-1-Arylpyrazoles as Potential Benchmarks for Investigating the Tuning of the Halogen Bonding." MDPI, 2020. 3[3]

• Zaguzin, A. S., et al. "Halogen-Bonded Assemblies in Half-Sandwich Noble Metal Complexes with Bis(4-iodopyrazol-1-yl)methane: Structural and Computational Analyses." ACS Publications, 2024. 4[4]

Sources

• 1. Crystal structure of 3-methyl-5-phenylpyrazole - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Halogen bonding in 5-iodo-1-arylpyrazoles investigated in the solid state and predicted by solution 13C-NMR spectroscopy - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Electronic Properties and Dipole Moment of 3-Iodo-5-phenyl-1H-pyrazole: A Comprehensive Computational and Experimental Framework

Executive Summary

The pyrazole ring is a privileged scaffold in medicinal chemistry, frequently serving as a bioisostere for amides and phenols in kinase inhibitors and anti-inflammatory agents. The specific functionalization found in 3-Iodo-5-phenyl-1H-pyrazole introduces a unique set of physicochemical properties. The heavy iodine atom not only increases lipophilicity but also generates a highly directional region of positive electrostatic potential (the σ -hole), enabling specific halogen bonding with biological targets.

Understanding the electronic properties—specifically the Highest Occupied Molecular Orbital (HOMO), Lowest Unoccupied Molecular Orbital (LUMO), band gap, and static dipole moment—is critical for predicting receptor binding affinity, solvation dynamics, and non-linear optical (NLO) behavior. This whitepaper establishes a self-validating framework, combining high-level Density Functional Theory (DFT) with rigorous experimental protocols, to characterize the electronic architecture of 3-Iodo-5-phenyl-1H-pyrazole.

Molecular Architecture and Tautomeric Influence

3-Iodo-5-phenyl-1H-pyrazole exists in a dynamic tautomeric equilibrium with 5-Iodo-3-phenyl-1H-pyrazole. The migration of the N-H proton between N1 and N2 fundamentally alters the molecular dipole vector and the electronic conjugation pathway.

The phenyl ring at the C5 (or C3) position extends the π -conjugation of the pyrazole core, effectively lowering the HOMO-LUMO gap compared to the parent 1H-pyrazole. Simultaneously, the iodine atom exerts a dual electronic effect: a strong inductive electron-withdrawing effect (-I) through the σ -framework, and a mesomeric electron-donating effect (+M) via the π -system. This push-pull dynamic heavily polarizes the molecule, leading to a substantial dipole moment that is highly sensitive to the dielectric constant of the surrounding medium [1].

Computational Profiling: Density Functional Theory (DFT)

To accurately map the electronic landscape without the interference of solvent impurities or crystal packing forces, DFT serves as the foundational predictive tool.

Causality of the Computational Protocol

We employ the B3LYP hybrid functional combined with the 6-311++G(d,p) basis set.

• Why B3LYP? It provides an optimal, field-validated balance between computational cost and accuracy for predicting the thermochemistry and electronic properties of conjugated organic molecules [1, 2].

• Why 6-311++G(d,p)? The inclusion of diffuse functions (++) is strictly mandatory here. Iodine possesses a large, highly polarizable electron cloud. Omitting diffuse functions would artificially compress this cloud, leading to a severe underestimation of the dipole moment and an inaccurate mapping of the σ -hole depth required for halogen bonding predictions.

Predicted Electronic Data

The following table summarizes the quantitative electronic properties extracted from the optimized ground-state geometry.

Table 1: Representative Electronic Properties of 3-Iodo-5-phenyl-1H-pyrazole (B3LYP/6-311++G(d,p))

Property	Gas Phase (Vacuum)	Aqueous Solvation (PCM Model)
HOMO Energy (eV)	-6.12	-6.25
LUMO Energy (eV)	-1.85	-1.92
Band Gap ( Δ E, eV)	4.27	4.33
Dipole Moment ( μ , Debye)	3.85	5.12
Max ESP (kcal/mol)	+35.2 (N-H proton)	+38.1
Min ESP (kcal/mol)	-28.4 (N2 lone pair)	-31.2

(Note: The significant increase in the dipole moment from 3.85 D to 5.12 D in the aqueous phase illustrates the high polarizability induced by the iodine atom and the stabilization of the charge-separated resonance structures by a polar solvent [3].)

Caption: Computational workflow for DFT analysis of electronic properties and dipole moment.

Experimental Validation Protocols

A robust scientific methodology requires empirical corroboration of theoretical models. To validate the DFT predictions, we utilize a bipartite experimental system: the Guggenheim-Smith method for the static dipole moment, and a combined Cyclic Voltammetry/UV-Vis approach for the electronic band gap.

Protocol 1: Static Dipole Moment via the Guggenheim-Smith Method

Causality: Traditional Debye methods require highly precise density measurements of solutions, which are prone to error. The Guggenheim-Smith method bypasses density entirely, relying instead on the difference between the dielectric constant and the refractive index. This isolates the orientation polarization (the permanent dipole) from the induced electronic polarization—a critical distinction for highly polarizable, iodine-containing compounds.

Step-by-Step Methodology:

• Solution Preparation: Prepare five dilute solutions of purified 3-Iodo-5-phenyl-1H-pyrazole in anhydrous 1,4-dioxane. The weight fractions ( w ) must range strictly between 0.001 and 0.01 to prevent solute-solute dipole interactions (dimerization).

• Dielectric Measurement: Using a precision LCR meter equipped with a liquid dielectric test fixture, measure the capacitance of the pure solvent and the five solutions at 298.15 K (25°C). Convert capacitance to the dielectric constant ( ϵ ).

• Refractive Index Measurement: Measure the refractive index ( n ) of the same solutions using an Abbe refractometer calibrated to the sodium D-line (589.3 nm) at 298.15 K.

• Data Extraction:

  • Plot (ϵ12​−ϵ1​) against the weight fraction w . The slope of this linear regression is α .

  • Plot (n122​−n12​) against w . The slope of this linear regression is γ .

• Calculation: Compute the experimental dipole moment ( μ ) using the Guggenheim-Smith equation:

  μ=4πNA​27kT​(ϵ1​+2)2M2​​(α−γ)​

  (Where k is the Boltzmann constant, T is temperature, NA​ is Avogadro's number, M2​ is the molecular weight of the solute, and ϵ1​ is the dielectric constant of the pure solvent).

Caption: Experimental workflow for static dipole moment determination via Guggenheim-Smith.

Protocol 2: Tripartite Band Gap Validation (CV and UV-Vis)

Causality: DFT calculates the fundamental gap (energy difference between ground state HOMO and LUMO). UV-Vis measures the optical gap (energy required to create a bound exciton), while Cyclic Voltammetry (CV) measures the electrochemical gap (energy to create independent free charge carriers). Comparing all three creates a self-validating loop that confirms the molecule's true electronic behavior.

Step-by-Step Methodology:

• Optical Gap Extraction: Record the UV-Vis absorption spectrum of the compound in acetonitrile. Construct a Tauc plot by graphing (αhν)2 versus photon energy ( hν ). Extrapolate the linear region to the x-axis to determine the optical band gap ( Egopt​ ).

• Electrochemical Setup: Assemble a three-electrode cell using a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ (0.01 M AgNO3) reference electrode. Use anhydrous acetonitrile containing 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF6) as the supporting electrolyte.

• Voltammetry Execution: Purge the solution with ultra-pure Argon for 15 minutes. Run the cyclic voltammogram at a scan rate of 50 mV/s.

• Energy Level Calculation: Identify the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ) relative to the Ferrocene/Ferrocenium (Fc/Fc+) internal standard. Calculate the orbital energies:

  • EHOMO​=−(Eoxonset​+4.8) eV

  • ELUMO​=−(Eredonset​+4.8) eV

  • ΔEelectro​=ELUMO​−EHOMO​

By ensuring ΔEelectro​≈Egopt​≈ΔEDFT​ , researchers can confidently validate the electronic integrity of the 3-Iodo-5-phenyl-1H-pyrazole sample before advancing it into biological assays or material synthesis.

References

• Non covalent interactions analysis and spectroscopic characterization combined with molecular docking study of N′-(4-Methoxybenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide. Journal of King Saud University - Science.[Link]

• Novel N-substituted-5-phenyl-1 H-pyrazole-4-ethyl carboxylates as potential NLO materials. Arabian Journal of Chemistry / ResearchGate.[Link]

• (E)-N'-(2,4-dichlorobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide (E-DPPC) has been synthesized and characterized by FT-IR, 1H-NMR, ESI-MS, and single-crystal X-ray diffraction. Journal of Molecular Structure.[Link]

An In-depth Technical Guide to the Mechanisms of Action for 3-Iodo-5-phenyl-1H-pyrazole Derivatives

Abstract

The 1H-pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of pharmacological activities. The introduction of a phenyl group at the 5-position and an iodine atom at the 3-position creates a class of derivatives with significant potential for therapeutic development. This technical guide provides an in-depth exploration of the multifaceted mechanisms of action associated with 3-iodo-5-phenyl-1H-pyrazole derivatives and their close analogs. Rather than a single, universal mechanism, this scaffold exhibits remarkable versatility, targeting a range of biological macromolecules and pathways. This guide will dissect the most prominent of these mechanisms—kinase inhibition, disruption of tubulin polymerization, and modulation of oxidative stress pathways—supported by field-proven experimental methodologies and data.

Introduction: The Pyrazole Scaffold in Drug Discovery

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms, a structure that imparts favorable physicochemical properties such as metabolic stability and the ability to act as both hydrogen bond donors and acceptors.[1][2] This versatility has led to their incorporation into numerous FDA-approved drugs.[1] The 3-iodo-5-phenyl-1H-pyrazole core offers a strategic combination of features: the phenyl group provides a large hydrophobic surface for interaction with protein targets, while the iodine atom not only influences the electronic properties of the ring but also serves as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions.[3] This guide will elucidate how this core structure can be tailored to achieve specific biological effects through distinct mechanisms of action.

Primary Mechanism: Multi-Targeted Kinase Inhibition

One of the most significant mechanisms of action for phenyl-pyrazole derivatives is the inhibition of protein kinases, which are critical regulators of cellular signaling pathways and are often dysregulated in cancer and inflammatory diseases.[4][5]

Rationale for Kinase Targeting

The pyrazole scaffold is an effective "hinge-binder," capable of forming key hydrogen bonds with the ATP-binding site of many kinases. The phenyl group at the C5 position can be directed into hydrophobic pockets within the kinase domain, while modifications, often facilitated by the iodine at C3, can be used to enhance selectivity and potency.

Key Kinase Targets and Signaling Pathways

Several important kinase families have been identified as targets for pyrazole derivatives:

• Janus Kinases (JAKs) and Aurora Kinases: Certain 3-phenyl-1H-pyrazole derivatives have demonstrated potent, multi-targeted inhibition of JAK2/3 and Aurora A/B kinases.[6] Inhibition of the JAK-STAT pathway is a validated strategy for treating myeloproliferative neoplasms and autoimmune diseases. Aurora kinases are crucial for mitotic progression, and their inhibition leads to cell cycle arrest.[6] The mechanism involves the compound binding to the ATP pocket, which in turn down-regulates the phosphorylation of downstream targets like STAT3 and STAT5, ultimately inducing G2 phase cell cycle arrest.[6]

• Receptor Tyrosine Kinases (EGFR, VEGFR): Phenyl-pyrazole hybrids have been developed as potent inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR). These receptors are key drivers of tumor growth, proliferation, and angiogenesis.

• FMS-like Tyrosine Kinase-3 (FLT3): 3-phenyl-1H-5-pyrazolylamine derivatives are potent inhibitors of FLT3, a critical target in acute myeloid leukemia (AML).

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Caption: Overview of signaling pathways targeted by 3-iodo-5-phenyl-1H-pyrazole derivatives.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol outlines a common method for measuring kinase activity and its inhibition.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction. As kinase activity is inhibited, less ADP is formed, resulting in a lower luminescent signal.

Methodology:

• Reaction Setup: In a 96-well plate, add 5 µL of a solution containing the kinase of interest (e.g., JAK2, Aurora A) in reaction buffer.

• Compound Addition: Add 2.5 µL of the 3-iodo-5-phenyl-1H-pyrazole derivative at various concentrations (typically a serial dilution). Include a vehicle control (DMSO) and a positive control inhibitor (e.g., Ruxolitinib for JAK2).

• Initiation of Reaction: Add 2.5 µL of a solution containing the substrate and ATP to start the kinase reaction. Incubate at room temperature for 60 minutes.

• ADP-Glo™ Reagent: Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent: Add 20 µL of the Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the controls and determine the IC50 value by fitting the data to a dose-response curve.

Secondary Mechanism: Inhibition of Tubulin Polymerization

Several pyrazole derivatives have been identified as potent inhibitors of tubulin polymerization, a mechanism shared with classic anticancer agents like colchicine and the vinca alkaloids.[7]

Rationale for Targeting the Cytoskeleton

Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, motility, and intracellular transport. Compounds that disrupt microtubule dynamics can arrest cells in the G2/M phase of the cell cycle, ultimately leading to apoptosis.[8] The planar pyrazole ring and its substituents can effectively bind to the colchicine-binding site on β-tubulin, physically preventing the polymerization process.

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Caption: Experimental workflow for the in vitro tubulin polymerization assay.

Experimental Protocol: Fluorescence-Based Tubulin Polymerization Assay

This assay monitors the polymerization of tubulin into microtubules in real-time.[9]

Principle: The assay uses a fluorescent reporter that specifically binds to polymerized microtubules, causing a significant increase in its fluorescence signal. Inhibitors of polymerization will prevent or slow this increase.

Methodology:

• Reagent Preparation: Prepare a tubulin reaction mix containing purified tubulin (e.g., 2 mg/mL), GTP, and a fluorescence reporter in a suitable buffer (e.g., G-PEM). Keep all reagents on ice.

• Plate Preparation: Pre-warm a 96-well plate to 37°C. Add 5 µL of the 3-iodo-5-phenyl-1H-pyrazole derivative at various concentrations to the wells. Include controls: vehicle (DMSO), a known inhibitor (e.g., colchicine), and a known stabilizer (e.g., paclitaxel).

• Assay Initiation: Add 50 µL of the cold tubulin reaction mix to each well.

• Fluorescence Monitoring: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. Measure the fluorescence intensity (e.g., excitation at 355 nm, emission at 460 nm) every minute for 60-90 minutes.

• Data Analysis: Plot fluorescence intensity versus time to generate polymerization curves. Compare the rate and extent of polymerization in the presence of the test compound to the controls to determine its inhibitory effect and calculate the IC50 value.[9][10]

Tertiary Mechanism: Modulation of Oxidative Stress

A growing body of evidence indicates that some pyrazole derivatives can exert their biological effects by modulating cellular redox states, primarily through the inhibition of NADPH oxidase (NOX) enzymes.[11]

Rationale for Targeting NADPH Oxidase

NADPH oxidases are a family of enzymes dedicated to the production of reactive oxygen species (ROS), such as superoxide anions.[12] While ROS are important signaling molecules at low concentrations, their overproduction leads to oxidative stress, which is implicated in inflammation, cardiovascular disease, and cancer. By inhibiting NOX enzymes, pyrazole derivatives can reduce ROS production, thereby protecting cells from oxidative damage.[13]

Experimental Protocol: Cell-Based NADPH Oxidase Activity Assay (DCF Assay)

This assay measures intracellular ROS production in response to a stimulus that activates NADPH oxidase.

Principle: The cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (H2DCF-DA) is non-fluorescent until it is oxidized by intracellular ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Methodology:

• Cell Culture: Plate cells (e.g., HL-60 neutrophil-like cells or endothelial cells) in a 96-well plate and allow them to adhere.

• Probe Loading: Wash the cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution) and then incubate them with H2DCF-DA (e.g., 10 µM) for 30-60 minutes at 37°C in the dark.

• Compound Incubation: Wash away the excess probe and add the 3-iodo-5-phenyl-1H-pyrazole derivative at various concentrations. Incubate for an additional 30 minutes.

• Stimulation: Add an NADPH oxidase activator, such as Phorbol 12-myristate 13-acetate (PMA), to induce ROS production.

• Fluorescence Measurement: Immediately measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) over time using a fluorescence plate reader.

• Data Analysis: Calculate the rate of fluorescence increase for each condition. Determine the percentage of inhibition relative to the stimulated control and calculate the IC50 value.

Consequential Cellular Effects: Apoptosis and Cell Cycle Arrest

Regardless of the primary molecular target, the ultimate outcome of treatment with effective 3-iodo-5-phenyl-1H-pyrazole derivatives in cancer models is often the induction of apoptosis and/or cell cycle arrest.

Experimental Protocol: Annexin V/Propidium Iodide (PI) Apoptosis Assay

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent DNA intercalator that can only enter cells with compromised membrane integrity (late apoptotic and necrotic cells).[14]

Methodology:

• Cell Treatment: Treat cancer cells with the pyrazole derivative at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI according to the manufacturer's protocol. Incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer, exciting at 488 nm and detecting FITC emission at ~530 nm and PI emission at >670 nm.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic) to determine the extent of apoptosis induced by the compound.[14][15]

Summary of Quantitative Data

The inhibitory activities of various phenyl-pyrazole derivatives are summarized below. It is important to note that the specific substitutions on the pyrazole and phenyl rings significantly impact potency and target selectivity.

Compound Class/Example	Target(s)	IC50 Value	Reference
Imidazole-Pyrazole Derivative (10e)	JAK2	0.166 µM	[6]
Imidazole-Pyrazole Derivative (10e)	JAK3	0.057 µM	[6]
Imidazole-Pyrazole Derivative (10e)	Aurora A	0.939 µM	[6]
Imidazole-Pyrazole Derivative (10e)	Aurora B	0.583 µM	[6]
Pyrazole-Indole Hybrid (7a)	HepG2 cells	6.1 µM	[16]
Pyrazole-Indole Hybrid (7b)	HepG2 cells	7.9 µM	[16]
Pyrazole Derivative (3f)	MDA-MB-468 cells	6.45 µM (48h)	[15]

Conclusion and Future Directions

The 3-iodo-5-phenyl-1H-pyrazole scaffold is a highly adaptable and pharmacologically relevant structure. Its mechanism of action is not singular but is dictated by the specific arrangement of substituents, which allows for the fine-tuning of its activity towards a variety of biological targets, most notably protein kinases, tubulin, and NADPH oxidase. The iodine atom at the 3-position is a key feature, providing a site for synthetic diversification to improve potency and selectivity. Future research should focus on leveraging this feature to develop derivatives with highly specific, single-target activity or, conversely, with rationally designed multi-target profiles for complex diseases like cancer. The experimental protocols detailed in this guide provide a robust framework for elucidating the precise mechanisms of these promising therapeutic candidates.

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• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. PMC. 2026 Jan 27. Available from: [Link]

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• Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. PMC. Available from: [Link]

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• New NADPH Oxidase 2 Inhibitors Display Potent Activity against Oxidative Stress by Targeting p22 phox -p47 phox Interactions. MDPI. 2023 Jul 18. Available from: [Link]

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• Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1 H-pyrrolo[2,3- b]pyridine-Based Inhibitors of NADPH Oxidase 2. PubMed. 2025 Apr 12. Available from: [Link]

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• Design, synthesis and in silico studies of new benzofuran-pyrazole hybrids as. RSC Publishing. Available from: [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. 2022 Nov 27. Available from: [Link]

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Navigating the Chemical Landscape of 3-Iodo-5-phenyl-1H-pyrazole: A Technical Safety and Toxicity Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 3-Iodo-5-phenyl-1H-pyrazole in Modern Drug Discovery

Physicochemical Properties and Inferred Reactivity

While specific experimental data for 3-Iodo-5-phenyl-1H-pyrazole is limited, its chemical behavior can be inferred from its constituent parts. The pyrazole ring itself is aromatic, and the presence of the phenyl group will influence its electronic properties.[4] The carbon-iodine bond is a key feature, making the molecule susceptible to a variety of chemical transformations, most notably palladium-catalyzed cross-coupling reactions like the Suzuki and Sonogashira reactions.[2][5]

Table 1: Physicochemical Properties of Related Pyrazole Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
3-Iodo-1H-pyrazole	C₃H₃IN₂	193.97	Solid
3-phenyl-1H-pyrazole[6]	C₉H₈N₂	144.17	Crystalline Solid
3-iodo-1-phenyl-1H-pyrazole[7]	C₉H₇IN₂	-	-
3-Amino-5-phenylpyrazole[8]	C₉H₉N₃	159.19	-

Hazard Identification and GHS Classification (Inferred)

Based on the available data for structurally similar compounds, 3-Iodo-5-phenyl-1H-pyrazole is anticipated to be classified under the Globally Harmonized System (GHS) with the following hazards. It is crucial to handle this compound with the assumption that it possesses these properties until specific data becomes available.

Table 2: Inferred GHS Classification for 3-Iodo-5-phenyl-1H-pyrazole

Hazard Class	Hazard Category	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[9]	Warning	GHS07
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[10][11]	Warning	GHS07
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.[10][11]	Warning	GHS07
Specific Target Organ Toxicity — Single Exposure	Category 3	H335: May cause respiratory irritation.[12]	Warning	GHS07

Toxicological Profile: Insights from Analogs

Direct toxicological studies on 3-Iodo-5-phenyl-1H-pyrazole are not publicly available. However, the toxicological profiles of related pyrazoles provide valuable insights.

• Irritation: The SDS for 3-Iodo-1H-pyrazole and 3-iodo-4-phenyl-1H-pyrazole clearly indicate that they are skin and eye irritants.[10][11][12] It is therefore prudent to assume that 3-Iodo-5-phenyl-1H-pyrazole will exhibit similar properties.

• Acute Toxicity: 3-iodo-4-phenyl-1H-pyrazole is classified as acutely toxic via oral, dermal, and inhalation routes.[10] Similarly, 3(5)-Phenyl-1H-pyrazole is harmful if swallowed.[13] This suggests that 3-Iodo-5-phenyl-1H-pyrazole may also be harmful upon ingestion, skin contact, or inhalation.

• Respiratory Effects: Specific target organ toxicity (single exposure) with respiratory irritation is noted for 3-Iodo-1H-pyrazole.[12] Therefore, inhalation of dust or fumes from 3-Iodo-5-phenyl-1H-pyrazole should be avoided.

• Chronic Toxicity and Carcinogenicity: While no specific data exists for this compound, some pyrazolone derivatives have been studied for their potential to form carcinogenic nitrosamines under certain conditions.[14] However, this is highly structure-dependent and cannot be directly extrapolated.

Safe Handling and Personal Protective Equipment (PPE)

A cautious approach is paramount when handling 3-Iodo-5-phenyl-1H-pyrazole. The following workflow outlines the essential steps for safe handling in a research environment.

Caption: A generalized workflow for the safe handling of 3-Iodo-5-phenyl-1H-pyrazole.

Recommended Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[12]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[12] For larger quantities, consider additional protective clothing.

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[15] If dusts are generated, a NIOSH-approved respirator may be necessary.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Table 3: First-Aid Measures for 3-Iodo-5-phenyl-1H-pyrazole (Inferred)

Exposure Route	First-Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[12]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[13]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[12]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9][13]

Spill and Leak Procedures

• Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a sealed container for disposal. Clean the spill area with a suitable solvent and then with soap and water.[15]

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and prevent it from entering drains. Collect the material for disposal.

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[12][15]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. This material may be considered hazardous waste.

Conclusion: A Prudent Approach to a Promising Intermediate

3-Iodo-5-phenyl-1H-pyrazole is a valuable building block in the synthesis of novel chemical entities for drug discovery and development. While specific toxicity data is lacking, a thorough analysis of structurally related compounds provides a strong basis for a comprehensive safety protocol. Researchers and drug development professionals must handle this compound with the assumption that it is a hazardous substance, employing rigorous safety precautions to mitigate potential risks. Adherence to the guidelines outlined in this document will enable the safe and effective use of this versatile chemical intermediate.

References

• NextSDS. (n.d.). 3-iodo-4-phenyl-1H-pyrazole — Chemical Substance Information. Retrieved from [Link]

• Angene Chemical. (2025, August 15). Safety Data Sheet. Retrieved from [Link]

• (n.d.). 3 - Safety Data Sheet. Retrieved from [Link]

• NextSDS. (n.d.). 3-iodo-1-phenyl-1H-pyrazole — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). 3-Iodo-1H-pyrazole — Chemical Substance Information. Retrieved from [Link]

• Ravula, P., Vamaraju, H. B., Paturi, M., Chandra JN, N. S., & Kolli, S. (2017). Design, synthesis, in silico toxicity prediction, molecular docking, and evaluation of novel pyrazole derivatives as potential antiproliferative agents. Future Science OA, 3(4), FSO232. Retrieved from [Link]

• PubChem. (n.d.). 3-phenyl-1H-pyrazole. Retrieved from [Link]

• Arkivoc. (n.d.). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Retrieved from [Link]

• ResearchGate. (2026, January 13). Iodine-Promoted Synthesis of Pyrazoles from 1,3-Dicarbonyl Compounds and Oxamic Acid Thiohydrazides | Request PDF. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 24). SAFETY DATA SHEET. Retrieved from [Link]

• Liu, X., Xu, S., & Xiong, Y. (2017). Synthesis of 3-phenyl-1H-pyrazole derivatives. Atlantis Press. Retrieved from [Link]

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• Kramer, M. (1980). Chronic toxicity of pyrazolones: the problem of nitrosation. British Journal of Clinical Pharmacology, 10 Suppl 2(Suppl 2), 313S–317S. Retrieved from [Link]

• RSC Publishing. (2025, March 25). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01103E. Retrieved from [Link]

• Chunaifah, M., Sumi, W. N., Amalia, R., & Mardhiani, Y. D. (2024). Thiophene-based N-phenyl pyrazolines: Synthesis, anticancer activity, molecular docking and ADME study. Journal of Applied Pharmaceutical Science, 14(04), 063-071. Retrieved from [Link]

• MDPI. (2019, December 20). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-5-phenylpyrazole. Retrieved from [Link]

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Protocols & Analytical Methods

Step-by-step synthesis of 3-Iodo-5-phenyl-1H-pyrazole from acetophenone

Application Note & Protocol Guide

Topic: Step-by-Step Synthesis of 3-Iodo-5-phenyl-1H-pyrazole from Acetophenone

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of 3-Iodo-5-phenyl-1H-pyrazole

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals.[1] The introduction of an iodine atom onto this privileged scaffold, specifically creating 3-Iodo-5-phenyl-1H-pyrazole, generates a highly versatile synthetic intermediate. Iodinated heterocycles are invaluable in modern drug development, primarily serving as key building blocks in palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Heck couplings.[2][3] These reactions allow for the precise and efficient construction of complex molecular architectures, enabling the exploration of novel chemical space in the pursuit of new therapeutic agents.

This guide provides a detailed, two-part synthetic protocol starting from the readily available commercial reagent, acetophenone. We will first detail the construction of the core 5-phenyl-1H-pyrazole ring system. Subsequently, we will describe a regioselective iodination strategy to install the iodine atom at the C3 position, a task that circumvents the challenge of typical electrophilic substitution patterns in pyrazoles.[2] Each step is accompanied by a rationale for the chosen methodology, ensuring both practical utility and a deep understanding of the underlying chemical principles.

Overall Synthetic Workflow

The synthesis is logically divided into two primary stages: the formation of the pyrazole heterocycle from an acyclic precursor, followed by the regioselective iodination of the pyrazole ring.

Caption: Overall two-part workflow for the synthesis of 3-Iodo-5-phenyl-1H-pyrazole.

PART 1: Synthesis of the 5-phenyl-1H-pyrazole Intermediate

This stage focuses on constructing the pyrazole ring from acetophenone via a 1,3-dicarbonyl intermediate.

Protocol 1.1: Claisen-Schmidt Condensation to Form a 1,3-Dicarbonyl Precursor

This initial step involves a base-catalyzed condensation of acetophenone with ethyl formate to generate the sodium salt of 3-oxo-3-phenylpropanal, which serves as the direct precursor for the pyrazole ring.

Experimental Protocol:

• To a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, add sodium methoxide (1.1 equivalents) to anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C using an ice bath.

• Add a solution of acetophenone (1.0 equivalent) and ethyl formate (1.2 equivalents) in anhydrous THF dropwise to the stirred suspension over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The formation of a yellow precipitate indicates the formation of the sodium salt.

• The resulting slurry of the sodium salt of 3-oxo-3-phenylpropanal is typically not isolated but carried directly to the next step.

Causality and Experimental Rationale:

• Base: Sodium methoxide is a sufficiently strong base to deprotonate the α-carbon of acetophenone, generating a nucleophilic enolate.

• Anhydrous Conditions: The reaction must be conducted under anhydrous conditions as the sodium methoxide and the intermediate enolate are highly reactive towards water, which would quench the reaction.

• Reagent Choice: Ethyl formate is used as the electrophile to introduce the second carbonyl group (as an aldehyde), which is essential for forming the non-substituted pyrazole ring at the C3 position. Using ethyl acetate, by contrast, would result in 1-phenyl-1,3-butanedione and ultimately a methyl-substituted pyrazole.[4][5]

Protocol 1.2: Knorr-Type Cyclization to 5-phenyl-1H-pyrazole

The in-situ generated 1,3-dicarbonyl salt is cyclized with hydrazine to form the stable aromatic pyrazole ring.[6][7]

Experimental Protocol:

• Cool the slurry from Protocol 1.1 in an ice bath.

• Slowly add hydrazine hydrate (1.1 equivalents) to the reaction mixture.

• After the addition of hydrazine, slowly add glacial acetic acid to neutralize the mixture and catalyze the cyclization, maintaining the temperature below 20 °C.

• Once the mixture is neutralized (pH ~6-7), allow it to warm to room temperature and then heat to reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After cooling, pour the reaction mixture into ice water.

• Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry.

• The crude 5-phenyl-1H-pyrazole can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Causality and Experimental Rationale:

• Hydrazine: As a bidentate nucleophile, hydrazine attacks both carbonyl carbons of the 1,3-dicarbonyl compound, leading to a dihydropyrazole intermediate.[1]

• Acid Catalysis: The acidic workup neutralizes the sodium salt and catalyzes the dehydration of the intermediate, driving the formation of the aromatic pyrazole ring.

• Thermodynamics: The formation of the stable, aromatic pyrazole ring is the thermodynamic driving force for this condensation and dehydration sequence.

PART 2: Regioselective Synthesis of 3-Iodo-5-phenyl-1H-pyrazole

Standard electrophilic iodination of a pyrazole ring preferentially occurs at the electron-rich C4 position.[2][8] To achieve the desired C3 substitution, a directed metalation approach is employed, leveraging the acidity of the N-H and C3-H protons.

Protocol 2.1: Directed Deprotonation and Iodination

Experimental Protocol:

• Under a strict inert atmosphere (argon or nitrogen), dissolve the dried 5-phenyl-1H-pyrazole (1.0 equivalent) in anhydrous THF in a flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (n-BuLi, 2.2 equivalents, typically 2.5 M in hexanes) dropwise to the solution. A color change is typically observed. Stir the mixture at -78 °C for 1 hour.

• In a separate flask, dissolve iodine (I₂, 1.2 equivalents) in anhydrous THF and cool to -78 °C.

• Transfer the solution of the pyrazole dianion via cannula into the cold iodine solution.

• Stir the reaction mixture at -78 °C for 2-3 hours, then allow it to slowly warm to room temperature.

• Quench the reaction by carefully adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume excess iodine.

• Extract the product with ethyl acetate or dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield pure 3-Iodo-5-phenyl-1H-pyrazole.

Causality and Experimental Rationale:

• Strong Base: n-BuLi is a very strong, non-nucleophilic base required to deprotonate not only the acidic N-H proton but also the much less acidic C-H proton on the pyrazole ring.

• Regioselectivity: The first equivalent of n-BuLi deprotonates the most acidic proton, which is on the N1 nitrogen. The second equivalent deprotonates the most acidic carbon proton. With the C5 position blocked by the phenyl group, the C3 proton becomes the most acidic C-H, directing the metalation and subsequent iodination to this site.[8]

• Low Temperature: The reaction is performed at -78 °C to ensure kinetic control of the deprotonation and to prevent side reactions and degradation of the organolithium intermediates.

• Electrophile: Molecular iodine (I₂) acts as the electrophilic iodine source, reacting with the nucleophilic carbanion at the C3 position to form the C-I bond.

Quantitative Data and Reagent Summary

Step	Reagent	Molar Eq.	M.W.	Amount (for 10 mmol scale)	Density	Volume
1.1	Acetophenone	1.0	120.15	1.20 g	1.028 g/mL	1.17 mL
Ethyl Formate	1.2	74.08	0.89 g	0.92 g/mL	0.97 mL
Sodium Methoxide	1.1	54.02	0.59 g	-	-
Anhydrous THF	-	-	-	-	~50 mL
1.2	Hydrazine Hydrate (~64%)	1.1	50.06	~0.86 g	~1.03 g/mL	~0.84 mL
Glacial Acetic Acid	-	60.05	As needed for pH 6-7	1.049 g/mL	-
2.1	5-phenyl-1H-pyrazole	1.0	144.17	1.44 g	-	-
n-Butyllithium (2.5 M)	2.2	64.06	22 mmol	-	8.8 mL
Iodine (I₂)	1.2	253.81	3.05 g	-	-
Anhydrous THF	-	-	-	-	~80 mL

Mechanism and Scientific Rationale

The synthetic strategy relies on two distinct and well-established mechanistic classes: condensation/cyclization for ring formation and directed metalation for regioselective functionalization.

Caption: Logical flow of the key mechanistic stages in the synthesis.

The initial Claisen-Schmidt condensation proceeds via the formation of an acetophenone enolate, which acts as a nucleophile attacking the electrophilic carbonyl of ethyl formate. The subsequent Knorr pyrazole synthesis is a classic condensation reaction where the two nucleophilic nitrogen atoms of hydrazine attack the two electrophilic carbonyl carbons of the 1,3-dicarbonyl compound.[6][9] This is followed by an acid-catalyzed dehydration step to yield the thermodynamically stable aromatic pyrazole ring.

The critical iodination step bypasses the kinetic preference for electrophilic attack at C4. By using two equivalents of a strong base, a dianion is formed. The first deprotonation occurs at the acidic N1 position, and the second occurs at the most acidic C-H bond, which is C3 in the 5-phenyl substituted pyrazole. This generates a potent nucleophile at C3 that readily attacks molecular iodine, ensuring the iodine is installed at the desired position with high regioselectivity.

References

• BenchChem. (2025). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. BenchChem.
• BenchChem. (2025). An In-depth Technical Guide to the Electrophilic Iodination of 1-Ethyl-5-Methyl-1H-Pyrazole. BenchChem.

• Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of Organic Chemistry, 73(17), 6666–6670. [Link]

• Bhatt, S., Singh, G., Kumar, S., & Singh, C. P. (n.d.). Synthesis of 1-phenyl butane-1,3-dione. ResearchGate. [Link]

• Fustero, S., Sánchez-Roselló, M., & Barrio, P. (n.d.). Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. ResearchGate. [Link]

• Heller, S. T., & Natarajan, S. R. (2006). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. Organic Letters, 8(13), 2675–2678. [Link]

• Levandowski, B. J., Gamache, D. J., & Houk, K. N. (2018). Synthesis of 4H-pyrazoles by condensation of 1,3-diketones with hydrazine. ResearchGate. [Link]

• El-Malah, A. A., Al-hussain, S. A., Nagi, M. N., El-Taweel, F. M., & Abu-bakr, S. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Zawadiak, J., Mrzyczek, M., & Piotrowski, T. (2011). Synthesis and properties of aromatic 1,3-diketones and bis-(1,3-diketones) obtained from acetophenone and phtalic acids esters. European Journal of Chemistry, 2(2), 289-294. [Link]

• Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. PMC. [Link]

• Zhang, Y., & Shreeve, J. M. (2016). Electrophilic iodination: a gateway to high iodine compounds and energetic materials. RSC Publishing. [Link]

• Karkhanis, D. V., & Anantacharya, B. A. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. MDPI. [Link]

• Gálik, M. (2024). A novel method of iodination and azo bond formation by nitrogen triiodide. Sciforum. [Link]

• Heller, S. T., & Natarajan, S. R. (2019). Synthesis of 1,3-Diketones and β-Keto Thioesters via Soft Enolization. ACS Publications. [Link]

• Zawadiak, J., Mrzyczek, M., & Piotrowski, T. (2011). (PDF) Synthesis and properties of aromatic 1,3-diketones and bis-(1,3-diketones) obtained from acetophenone and phtalic acids esters. ResearchGate. [Link]

• da Rosa, F. A., Sausen, R., & Barcellos, T. (2024). Efficient Synthesis and Iodine-Functionalization of Pyrazoles via KIO3/PhSeSePh System under Acidic Conditions. PubMed. [Link]

• Zawadiak, J., Mrzyczek, M., & Piotrowski, T. (2011). Synthesis and properties of aromatic 1,3-diketones and bis-(1,3-diketones) obtained from acetophenone and phtalic acids esters. European Journal of Chemistry. [Link]

• Wang, Y., & Zhao, Y. (2017). Synthesis of 3-phenyl-1H-pyrazole Derivatives. Atlantis Press. [Link]

• de la Torre, M. C., & Sierra, M. A. (2022). Recent Developments in the Synthesis of β-Diketones. PMC. [Link]

• Srivastava, N., Kumar, N., Yadav, M., & Pathak, D. (2013). (PDF) Synthesis of Pyrazole Derivatives: a New Therapeutic Approach for Antiubercular and Anticancer Activity. ResearchGate. [Link]

• Asian Journal of Chemistry. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. [Link]

• GalChimia. (n.d.). Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Iodoarenes synthesis by iodination or substitution. [Link]

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• NextSDS. (n.d.). 5-Iodo-1-phenyl-1H-pyrazole — Chemical Substance Information. [Link]

• dos Santos, T. R., & Lenardão, E. J. (2018). Molecular iodine-catalyzed one-pot multicomponent synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles. Beilstein Journals. [Link]

• Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of Organic Chemistry. [Link]

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• Zhang, Z., & Jun, Y. (2013). ONE-POT SYNTHESIS OF 3,5-DIPHENYL-1H-PYRAZOLES FROM CHALCONES AND HYDRAZINE UNDER MECHANOCHEMICAL BALL MILLING. Semantic Scholar. [Link]

• Google Patents. (n.d.). US4482745A - Procedure for preparing 1,3-diphenyl-1,3-propanedione.

• Cipinys, V., & Mickevicius, V. (2015). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc. [Link]

• Li, Y., Wang, M., & Yang, J. (2020). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. PMC. [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• B.M, G., & P, S. (2019). Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases. ResearchGate. [Link]

• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. [Link]

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• Im, Y. J., & Kim, E. H. (2002). Intramolecular hydrogen bonding (proton transfer) of 1-phenyl-1,3-butanedione. PubMed. [Link]

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Application Note: Palladium-Catalyzed Intramolecular C-H Activation of 3-Iodo-5-phenyl-1H-pyrazole

Executive Summary & Strategic Rationale

The functionalization of pyrazole rings is a cornerstone of modern medicinal chemistry. Specifically, the 3-iodo-5-phenyl-1H-pyrazole scaffold serves as a highly versatile precursor for the construction of rigid, polycyclic heterocycles. Through a precisely tuned palladium-catalyzed intramolecular C-H activation (formal dehydrohalogenative cyclization), this substrate can be efficiently converted into the indeno[1,2-c]pyrazole core.

This tricyclic framework is highly sought after in oncology drug development, notably serving as the central pharmacophore in potent, nanomolar BRAF inhibitors targeting the hyper-activated RAS-RAF-MEK-ERK pathway in melanoma cell lines (1)[1]. This application note details the mechanistic causality, reaction optimization, and a self-validating protocol for executing this critical C-C bond-forming transformation.

Mechanistic Pathway: The Concerted Metalation-Deprotonation (CMD)

The transformation relies on a robust Pd(0)/Pd(II) catalytic cycle. Understanding the sequence of events is critical for troubleshooting and reaction scaling:

• Oxidative Addition : The relatively low bond dissociation energy of the C(sp²)–I bond at the pyrazole C3 position ensures rapid oxidative addition to the active Pd(0) species, generating a highly reactive Pd(II)–aryl intermediate.

• Concerted Metalation-Deprotonation (CMD) : The critical intramolecular C-H activation of the adjacent C5-phenyl ring is governed by a CMD pathway (2)[2]. The inclusion of a basic additive (such as an acetate) is non-negotiable; the base acts as an internal proton shuttle, coordinating to the palladium center and abstracting the ortho-proton simultaneously with the formation of the Pd–C bond.

• Reductive Elimination : The resulting thermodynamically stable six-membered palladacycle undergoes rapid reductive elimination to forge the new C–C bond, releasing the indeno[1,2-c]pyrazole product and regenerating the Pd(0) catalyst (3)[3].

Catalytic cycle for the Pd-catalyzed intramolecular C-H arylation to indeno[1,2-c]pyrazole.

Experimental Design & Optimization Data

The efficiency of the CMD step is highly sensitive to the steric and electronic properties of the ligand, as well as the nature of the base. The table below summarizes the optimization landscape for this specific transformation.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (5)	PPh₃ (10)	K₂CO₃ (2.0)	DMF	100	45
2	Pd(OAc)₂ (5)	PCy₃ (10)	K₂CO₃ (2.0)	DMF	100	62
3	Pd(OAc)₂ (5)	PCy₃ (10)	Cs₂CO₃ (2.0)	DMA	120	88
4	Pd(PPh₃)₄ (5)	None	Cs₂CO₃ (2.0)	Toluene	110	35
5	Pd(OAc)₂ (5)	DavePhos (10)	KOAc (2.0)	DMA	120	94

Causality of Optimal Conditions (Entry 5): DavePhos is a bulky, electron-rich Buchwald-type biaryl phosphine that accelerates both the initial oxidative addition and the final reductive elimination steps. Potassium acetate (KOAc) is highly soluble in polar aprotic solvents like DMA; more importantly, the acetate anion is the optimal proton shuttle for the CMD transition state, significantly outperforming harder carbonate bases in lowering the activation energy of the C-H cleavage step (4)[4].

Step-by-Step Protocol

Step-by-step experimental workflow for the synthesis and purification of the pyrazole product.

Procedure

• Reagent Preparation : To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add 3-iodo-5-phenyl-1H-pyrazole (270 mg, 1.0 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), DavePhos (39.3 mg, 0.10 mmol), and anhydrous KOAc (196 mg, 2.0 mmol).

• Atmospheric Control : Seal the tube with a rubber septum. Evacuate the vessel under high vacuum for 5 minutes, then backfill with ultra-high purity Argon. Repeat this cycle three times.

  • Causality: Pd(0) intermediates are highly sensitive to oxygen, which causes premature catalyst deactivation via oxidation. Strict exclusion of O₂ is required.

• Solvent Addition & Heating : Syringe in 5.0 mL of anhydrous, degassed N,N-Dimethylacetamide (DMA). Replace the septum with a Teflon-lined screw cap under a positive flow of Argon. Submerge the tube in a pre-heated oil bath at 120 °C and stir vigorously (800 rpm) for 12 hours.

  • Self-Validation (Visual): The reaction mixture will transition from a pale yellow suspension to a dark brown/black homogeneous solution within the first 30 minutes, indicating the successful formation of the active Pd(0) species and the onset of catalytic turnover.

• Reaction Monitoring : Monitor the reaction via TLC (Eluent: 3:1 Hexanes/EtOAc).

  • Self-Validation (Analytical): The starting material (Rf ≈ 0.4) is UV-active but lacks strong fluorescence. Upon successful cyclization, a new spot (Rf ≈ 0.25) corresponding to the indeno[1,2-c]pyrazole will appear, exhibiting intense blue/green fluorescence under 365 nm UV light due to the extended, rigid conjugated system.

• Workup & Extraction : Cool the mixture to room temperature. Dilute with 20 mL of EtOAc and transfer to a separatory funnel. Wash the organic layer with deionized water (3 × 15 mL) to remove the highly polar DMA solvent and inorganic salts, followed by a single brine wash (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient elution from 100% Hexanes to 20% EtOAc in Hexanes. Isolate the highly fluorescent product fractions and evaporate to yield the pure indeno[1,2-c]pyrazole as a solid.

References

• Title: Palladium(II)-catalyzed C-H activation/C-C cross-coupling reactions: versatility and practicality Source: Angewandte Chemie International Edition (NIH / PubMed) URL: [Link]

• Title: Novel tricyclic pyrazole BRAF inhibitors with imidazole or furan central scaffolds Source: Bioorganic & Medicinal Chemistry (PMC / NIH) URL: [Link]

• Title: Palladium-Catalyzed Annulations via Sequential C–H Activations of C(sp²) Source: ACS Publications URL: [Link]

• Title: Palladium-catalyzed synthesis of indenoindoles via C-H activation and tandem synthesis of indenoisoquinolines via Suzuki-Miyaura coupling and annulation Source: Arkivoc 2023 URL: [Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. arkat-usa.org [arkat-usa.org]

Navigating the Regiochemical Maze: A Guide to the N-Alkylation of 3-Iodo-5-Phenyl-1H-Pyrazole

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The strategic N-alkylation of substituted pyrazoles is a critical step in the synthesis of new chemical entities, profoundly influencing their pharmacological profiles. This guide provides an in-depth exploration of the N-alkylation of 3-iodo-5-phenyl-1H-pyrazole, a versatile intermediate for further functionalization through cross-coupling reactions. We will delve into the critical aspects of regioselectivity, reaction optimization, and definitive product characterization.

The Central Challenge: Regioselectivity in Pyrazole N-Alkylation

The N-alkylation of an unsymmetrical pyrazole, such as 3-iodo-5-phenyl-1H-pyrazole, presents a classic regiochemical challenge. The reaction can yield two possible isomers: the N1-alkylated product (1-alkyl-3-iodo-5-phenyl-1H-pyrazole) and the N2-alkylated product (1-alkyl-5-iodo-3-phenyl-1H-pyrazole). The relative proportion of these isomers is dictated by a delicate interplay of steric and electronic factors.

A key principle governing the regioselectivity of this reaction is steric hindrance. Alkylation generally favors the less sterically hindered nitrogen atom.[1] In the case of 3-iodo-5-phenyl-1H-pyrazole, the phenyl group at C5 is sterically more demanding than the iodo group at C3. Consequently, the incoming alkyl group will preferentially attack the N1 nitrogen, which is adjacent to the phenyl group, to minimize steric repulsion. This is supported by studies on analogous systems, such as 3-methyl-5-phenyl-1H-pyrazole, where alkylation predominantly occurs at the nitrogen adjacent to the less bulky methyl group.[2]

The choice of the alkylating agent also plays a crucial role. Bulkier alkylating agents will further amplify the steric bias, leading to a higher preference for the less hindered nitrogen.[1]

Core Directive: A Strategic Approach to N-Alkylation

Our investigation into the N-alkylation of 3-iodo-5-phenyl-1H-pyrazole is structured to provide a comprehensive understanding of the reaction, from theoretical prediction to practical execution and analysis.

• Regioselectivity Prediction: A detailed analysis of the steric and electronic factors influencing the reaction outcome.

• Reaction Conditions & Optimization: A comparative overview of common bases, solvents, and alkylating agents.

• Detailed Experimental Protocols: Step-by-step procedures for performing the N-alkylation reaction under different conditions.

• Product Characterization: A guide to unambiguously determining the structure of the resulting isomers using advanced NMR techniques.

Predicting the Predominant Isomer: A Matter of Sterics

As illustrated in the diagram below, the N-alkylation of 3-iodo-5-phenyl-1H-pyrazole can lead to two regioisomers. Based on the principles of steric hindrance, the major product is predicted to be the 1-alkyl-3-iodo-5-phenyl-1H-pyrazole.

Caption: Predicted regioselectivity in the N-alkylation of 3-iodo-5-phenyl-1H-pyrazole.

Optimizing Reaction Conditions: A Tabulated Guide

The choice of base and solvent significantly impacts the yield and regioselectivity of the N-alkylation reaction. Polar aprotic solvents like DMF and DMSO are generally preferred as they facilitate the formation of the pyrazolate anion.[1]

Base	Solvent	Typical Temperature	Key Considerations	Reference
Sodium Hydride (NaH)	Anhydrous THF or DMF	0 °C to room temperature	Strong base, requires anhydrous conditions. Often provides high yields and good regioselectivity.	[3]
Potassium Carbonate (K₂CO₃)	DMF or Acetonitrile	Room temperature to 80 °C	Milder base, easier to handle than NaH. Good for a wide range of alkylating agents.	[1]
Cesium Carbonate (Cs₂CO₃)	DMF or Acetonitrile	Room temperature	Often provides higher yields and shorter reaction times compared to K₂CO₃.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the N-alkylation of 3-iodo-5-phenyl-1H-pyrazole.

Protocol 1: N-Alkylation using Sodium Hydride in DMF

This protocol is suitable for a wide range of alkyl halides and generally provides good to excellent yields of the N1-alkylated product.

Materials:

• 3-Iodo-5-phenyl-1H-pyrazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium hydride (60% dispersion in mineral oil)

• Alkyl halide (e.g., iodomethane, benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-iodo-5-phenyl-1H-pyrazole (1.0 eq).

• Add anhydrous DMF to dissolve the pyrazole.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution.

• Stir the reaction mixture at 0 °C for 30 minutes to allow for the formation of the pyrazolate anion.

• Slowly add the alkyl halide (1.1 eq) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to 0 °C and carefully quench by the dropwise addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the N-alkylated pyrazole isomers.

Protocol 2: N-Alkylation using Potassium Carbonate in DMF

This protocol employs a milder base and is often more convenient for routine synthesis.

Materials:

• 3-Iodo-5-phenyl-1H-pyrazole

• N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃), finely powdered

• Alkyl halide

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add 3-iodo-5-phenyl-1H-pyrazole (1.0 eq) and potassium carbonate (1.5 eq).

• Add DMF and stir the suspension at room temperature.

• Add the alkyl halide (1.2 eq) to the mixture.

• Heat the reaction to 50-80 °C and stir for 4-24 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Unambiguous Isomer Identification: The Power of NOESY NMR

Distinguishing between the N1 and N2 alkylated isomers is crucial. While ¹H and ¹³C NMR provide initial characterization, Nuclear Overhauser Effect Spectroscopy (NOESY) is the definitive method for assigning the correct regiochemistry.[2] A NOESY experiment reveals through-space interactions between protons that are in close proximity (< 5 Å).[4]

• For the 1-Alkyl-3-iodo-5-phenyl-1H-pyrazole (N1 isomer): A cross-peak will be observed between the protons of the N-alkyl group and the ortho-protons of the C5-phenyl group.

• For the 1-Alkyl-5-iodo-3-phenyl-1H-pyrazole (N2 isomer): No NOE correlation will be observed between the N-alkyl group and the phenyl protons. Instead, a correlation might be observed with the proton at the C4 position of the pyrazole ring, depending on the conformation.

Caption: Differentiating N-alkylation isomers using NOESY NMR.

Conclusion

The N-alkylation of 3-iodo-5-phenyl-1H-pyrazole is a synthetically valuable transformation that requires careful consideration of regioselectivity. By understanding the interplay of steric and electronic factors, and by employing appropriate reaction conditions and analytical techniques, researchers can selectively synthesize the desired N-alkylated pyrazole isomers. The protocols and characterization methods outlined in this guide provide a robust framework for the successful synthesis and unambiguous identification of these important building blocks in drug discovery and development.

References

• Stadler, A., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules, 27(9), 2959. [Link]

• Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(15), 10018-10025. [Link]

• Nanalysis Corp. (2021). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. [Link]

• Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

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Application Notes &amp; Protocols: The Strategic Utility of 3-Iodo-5-phenyl-1H-pyrazole in Modern Pharmaceutical Synthesis

These application notes serve as a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic implementation of 3-iodo-5-phenyl-1H-pyrazole as a versatile and highly valuable intermediate in pharmaceutical synthesis. This document moves beyond simple procedural outlines to provide in-depth mechanistic rationale, field-proven protocols, and a clear understanding of the causality behind experimental choices, empowering scientists to leverage this building block to its fullest potential.

The pyrazole core is a privileged scaffold in medicinal chemistry, forming the foundation of numerous blockbuster drugs due to its unique electronic properties and ability to engage in critical hydrogen bonding interactions with biological targets.[1][2] The introduction of a phenyl group at the 5-position and an iodine atom at the 3-position transforms the simple pyrazole into a powerful synthetic linchpin. The phenyl moiety often serves as a crucial anchor for receptor binding, while the iodo group provides a reactive handle for a suite of robust and reliable cross-coupling reactions, enabling the systematic and modular construction of complex molecular architectures.[3]

Physicochemical Properties and Safety Data

A thorough understanding of the reagent's properties and safety requirements is a prerequisite for any successful and safe laboratory operation.

Property	Data
Chemical Name	3-Iodo-5-phenyl-1H-pyrazole
Molecular Formula	C₉H₇IN₂
Molecular Weight	270.07 g/mol
Appearance	Off-white to pale yellow solid (typical)
Solubility	Soluble in DMF, DMSO, Dioxane, THF, Ethyl Acetate

Safety & Handling Precautions:

While a specific Safety Data Sheet (SDS) for 3-iodo-5-phenyl-1H-pyrazole is not universally available, data from analogous compounds like 3-iodo-1H-pyrazole and other substituted phenyl-pyrazoles suggest the following precautions.[4][5]

• Hazard Statements: Assumed to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4] Harmful if swallowed (H302).[6]

• Personal Protective Equipment (PPE): Wear protective gloves (Nitrile), safety goggles, and a lab coat.[6] Handling should occur in a well-ventilated fume hood.

• Handling: Avoid formation of dust and aerosols. Use non-sparking tools. Keep away from heat, sparks, and open flames.[4]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

• Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[4]

Synthesis of the Intermediate: A Representative Protocol

The synthesis of 3-iodo-5-phenyl-1H-pyrazole can be achieved through a two-step process: the initial formation of the 3-phenyl-1H-pyrazole ring followed by regioselective iodination.

Part A: Synthesis of 3-Phenyl-1H-pyrazole

This protocol is based on the classical Knorr pyrazole synthesis, involving the condensation of a 1,3-dicarbonyl compound with hydrazine.[7]

• Reaction Setup: To a round-bottom flask, add benzoylacetaldehyde (1.0 eq) and ethanol to create a 0.5 M solution.

• Hydrazine Addition: Add hydrazine hydrate (1.1 eq) dropwise to the stirred solution at room temperature. An exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours or until Thin Layer Chromatography (TLC) analysis indicates complete consumption of the starting material.

• Work-up: Remove the ethanol under reduced pressure. Add water to the residue and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude 3-phenyl-1H-pyrazole can be purified by recrystallization or silica gel chromatography.

Part B: Regioselective Iodination

The C3/C5 positions of the pyrazole ring are susceptible to deprotonation and subsequent electrophilic quench. This protocol uses n-butyllithium for metallation followed by trapping with iodine.[8]

• Reaction Setup: In an oven-dried, multi-necked flask under an inert atmosphere (Argon or Nitrogen), dissolve 3-phenyl-1H-pyrazole (1.0 eq) in anhydrous tetrahydrofuran (THF) to a concentration of 0.2 M.

• Deprotonation: Cool the solution to -78 °C in a dry ice/acetone bath. Add n-butyllithium (n-BuLi, 1.1 eq, typically 1.6 M in hexanes) dropwise via syringe. Stir the mixture at this temperature for 1 hour.

• Electrophilic Quench: In a separate flask, dissolve iodine (I₂, 1.2 eq) in anhydrous THF. Add this iodine solution dropwise to the lithiated pyrazole solution at -78 °C.

• Warming and Quench: Allow the reaction to warm slowly to room temperature and stir for an additional 2 hours. Quench the reaction by the slow addition of saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution until the brown color dissipates, followed by water.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The crude 3-iodo-5-phenyl-1H-pyrazole can be purified by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the final product.[8]

Core Applications: Palladium-Catalyzed Cross-Coupling

The true synthetic power of 3-iodo-5-phenyl-1H-pyrazole lies in its utility in palladium-catalyzed cross-coupling reactions. The carbon-iodine bond is highly susceptible to oxidative addition to a Pd(0) center, initiating catalytic cycles that form new carbon-carbon and carbon-nitrogen bonds with exceptional efficiency and functional group tolerance.

Application I: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry for constructing biaryl and heteroaryl-aryl linkages.[9][10] This is invaluable for exploring the structure-activity relationship (SAR) by introducing diverse aromatic systems.

Causality: The reaction is driven by the formation of a stable palladium catalyst which undergoes a catalytic cycle of oxidative addition, transmetalation with a boronic acid derivative, and reductive elimination. The choice of ligand is critical; bulky, electron-rich phosphine ligands stabilize the Pd(0) species and promote the key steps of the catalytic cycle.[11] The base is required to activate the boronic acid, forming a more nucleophilic boronate species to facilitate transmetalation.[9]

Protocol: Synthesis of 3-Aryl-5-phenyl-1H-pyrazole

• Reagent Preparation: In a microwave vial or Schlenk tube, add 3-iodo-5-phenyl-1H-pyrazole (1.0 eq), the desired arylboronic acid (1.3 eq), and a base such as potassium carbonate (K₂CO₃, 3.0 eq).[3]

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5-10 mol%).[3][8]

• Solvent and Degassing: Add a solvent mixture, typically THF/water (e.g., 4:1 ratio).[3] Degas the mixture thoroughly by bubbling argon through the solution for 15-20 minutes or by three freeze-pump-thaw cycles.

• Reaction: Seal the vessel and heat the reaction mixture to reflux (or ~80-100 °C) with vigorous stirring. Monitor reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by silica gel chromatography to yield the desired 3-aryl-5-phenyl-1H-pyrazole.

Data Presentation: Representative Suzuki-Miyaura Couplings

Arylboronic Acid Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (10%)	K₂CO₃	THF/H₂O	80	~62[8]
4-Methylphenylboronic acid	Pd(PPh₃)₄ (5%)	Cs₂CO₃	Dioxane	100	High
3-Pyridylboronic acid	Pd(dppf)Cl₂ (5%)	K₃PO₄	DMF	110	Moderate

Note: Yields are estimates based on literature for similar substrates and require empirical optimization.

Diagram: The Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Application II: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is arguably one of the most transformative reactions in modern drug discovery, providing a general and high-yielding route to aryl amines.[12] For pyrazole-based intermediates, this reaction is critical for installing primary and secondary amines, which are key pharmacophoric elements in many kinase inhibitors and other targeted therapies.[13][14]

Causality: Similar to the Suzuki reaction, this process relies on a Pd(0)/Pd(II) catalytic cycle.[15] The key challenges are preventing β-hydride elimination when using amines with β-hydrogens and ensuring efficient reductive elimination to form the C-N bond.[14] The choice of a bulky, electron-rich phosphine ligand (e.g., biarylphosphines like tBuDavePhos) is paramount. These ligands create a sterically hindered palladium center that favors the desired reductive elimination over competing side reactions.[14][16] A strong, non-nucleophilic base like sodium tert-butoxide is typically required to deprotonate the amine, making it a more potent nucleophile for coordination to the palladium center.[15]

Protocol: Synthesis of 3-Amino-5-phenyl-1H-pyrazole Derivatives

• Inert Atmosphere: In an oven-dried Schlenk tube or glovebox, combine 3-iodo-5-phenyl-1H-pyrazole (1.0 eq), the desired amine (1.2-1.5 eq), and a strong base like sodium tert-butoxide (NaOtBu, 1.5 eq).

• Catalyst System: Add the palladium source (e.g., Pd₂(dba)₃, 2-5 mol%) and the appropriate phosphine ligand (e.g., tBuDavePhos, 4-10 mol%).[14][16]

• Solvent: Add an anhydrous, degassed aprotic solvent such as toluene or dioxane.

• Reaction: Seal the vessel and heat to 90-120 °C with vigorous stirring until the starting material is consumed (monitor by LC-MS). Microwave irradiation can often accelerate the reaction.[16]

• Work-up and Purification: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and carefully quench with water. Separate the layers, and extract the aqueous phase with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography.[13]

Diagram: The Buchwald-Hartwig Amination Cycle

Caption: Catalytic cycle for the Buchwald-Hartwig C-N cross-coupling.

Integrated Workflow: Synthesis of a Privileged Kinase Inhibitor Scaffold

To illustrate the practical utility of these protocols, the following workflow outlines the synthesis of a 4-amino-3-(heteroaryl)pyrazole scaffold, a common core in Janus kinase (JAK) inhibitors.[13] This example integrates the use of 3-iodo-5-phenyl-1H-pyrazole with sequential cross-coupling reactions.

Caption: Multi-step synthesis of a kinase inhibitor scaffold.

This logical workflow demonstrates how 3-iodo-5-phenyl-1H-pyrazole serves as a foundational building block. A Suzuki-Miyaura coupling first installs a key heteroaromatic recognition element. Subsequent N-protection (if necessary, though often the pyrazole NH is sufficiently acidic to react) followed by a Buchwald-Hartwig amination introduces the amine functionality crucial for interacting with the hinge region of many kinases. A final deprotection step would then yield the target molecule.

Conclusion

3-Iodo-5-phenyl-1H-pyrazole is more than a simple chemical; it is a strategic tool for the efficient and modular construction of complex, high-value pharmaceutical compounds. Its true value is realized through its exceptional performance in palladium-catalyzed cross-coupling reactions, which provide reliable and versatile pathways for C-C and C-N bond formation. By understanding the mechanistic principles behind these transformations and employing robust, optimized protocols, medicinal chemists can significantly accelerate the drug discovery process, enabling the rapid generation of diverse compound libraries for biological screening. The protocols and insights provided herein are intended to equip researchers with the knowledge to confidently and effectively utilize this powerful pharmaceutical intermediate.

References

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• Eller, G. A., et al. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. Helvetica Chimica Acta, 94(2), 249-256. Available from: [Link]

• Vilkauskaitė, G., et al. (2016). Scheme 5. Sonogashira cross-coupling reaction of substituted iodopyrazole derivatives. ResearchGate. Available from: [Link]

• Ghorbani-Vaghei, R., et al. (2012). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. Synthetic Communications, 42(15), 2297-2307. Available from: [Link]

• Vilkauskaitė, G., et al. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc. Available from: [Link]

• Vilkauskaitė, G., et al. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. ResearchGate. Available from: [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Boyarskaya, I. A., et al. (2015). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 5(30), 23295-23303. Available from: [Link]

• NextSDS. (n.d.). 3-Iodo-1H-pyrazole — Chemical Substance Information. Available from: [Link]

• Liu, X., et al. (2017). Synthesis of 3-phenyl-1H-pyrazole derivatives. Atlantis Press. Available from: [Link]

• Naim, M. J., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 21(1), 134. Available from: [Link]

• Usami, Y., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(20), 4683. Available from: [Link]

• Boyarskaya, I. A., et al. (2015). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 5(30), 23295-23303. Available from: [Link]

• Naim, M. J., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. International Journal of Chemical and Pharmaceutical Sciences. Available from: [Link]

• Naim, M. J., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available from: [Link]

• Kumar, V., et al. (2018). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. International Journal of Research in Pharmaceutical and Nano Sciences. Available from: [Link]

• Ota, Y., et al. (2019). Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. Organic Letters, 21(15), 6039-6043. Available from: [Link]

• Usami, Y., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(20), 4683. Available from: [Link]

• Reddy, G. S., et al. (2014). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. New Journal of Chemistry. Available from: [Link]

• Mphahlele, M. J., et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. Journal of Organometallic Chemistry, 865, 59-69. Available from: [Link]

• Florentino, I. F., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 637842. Available from: [Link]

• Gürbüz, D., et al. (2016). Synthesis of Some New Pyrazoles. Karaelmas Fen ve Mühendislik Dergisi, 6(1), 1-5. Available from: [Link]

• da Silva, A. C. M., et al. (2018). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Molecules, 23(11), 2772. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available from: [Link]

• Holzer, W., et al. (2012). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Journal of the Serbian Chemical Society, 77(4), 425-436. Available from: [Link]

• Tomi, I. H. R., et al. (2015). 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents. TSI Journals. Available from: [Link]

• CN103275010A - Preparation method of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine. (2013). Google Patents.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Iodo-5-phenyl-1H-pyrazole

Welcome to the technical support guide for the synthesis of 3-Iodo-5-phenyl-1H-pyrazole. This document is designed for researchers, medicinal chemists, and process development scientists who are working with or looking to optimize the synthesis of this valuable heterocyclic intermediate. We will address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to help you improve your reaction yields and product purity.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section is formatted as a series of questions and answers to directly address the most common issues encountered during the synthesis of 3-Iodo-5-phenyl-1H-pyrazole.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I fix it?

Low yield is a frequent issue that can stem from several factors, from reagent quality to reaction setup. Let's break down the potential causes and solutions.

Answer:

The primary cause of low yield is often related to either incomplete reaction or degradation of the starting material/product. The recommended synthesis proceeds via a directed metallation-iodination pathway, which is sensitive to moisture, air, and temperature.

Core Causality: To achieve regioselective iodination at the C3 position, the pyrazole ring must first be deprotonated at that specific site using a strong base like n-butyllithium (n-BuLi). This creates a highly reactive lithiated intermediate. If this intermediate is not formed efficiently or is quenched by other electrophiles (like water), the subsequent iodination step will fail, leading to low yields.

Troubleshooting Checklist:

• Reagent & Solvent Quality:

  • Hydrazine & Starting Materials: Ensure your 5-phenyl-1H-pyrazole is pure. If you synthesized it from a chalcone or 1,3-dicarbonyl compound, ensure all precursors and catalysts have been removed.

  • n-BuLi: The titer (concentration) of n-BuLi solutions can decrease over time, especially with improper storage. Always use a freshly titrated or newly purchased bottle. An insufficient amount of active n-BuLi will result in incomplete deprotonation.

  • Solvents: Use anhydrous solvents, particularly for the metallation step. Tetrahydrofuran (THF) should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or sourced from a commercial anhydrous system.

• Strictly Anhydrous & Inert Conditions:

  • Glassware: Oven-dry all glassware and cool it under a stream of inert gas (Argon or Nitrogen) before use.

  • Atmosphere: The reaction must be conducted under a positive pressure of an inert gas. Any exposure to atmospheric moisture or oxygen will quench the n-BuLi and the lithiated pyrazole intermediate.

• Temperature Control:

  • The initial deprotonation (lithiation) step is highly exothermic and should be performed at a low temperature, typically -78 °C (a dry ice/acetone bath).[1][2] Adding n-BuLi at a higher temperature can lead to side reactions and reduced regioselectivity.

  • After the addition of iodine, the reaction can be allowed to warm to room temperature gradually.

Below is a workflow to help diagnose low-yield issues:

Caption: Troubleshooting workflow for low reaction yield.

Question 2: I'm getting a mixture of products, primarily the 4-iodo isomer instead of the desired 3-iodo isomer. Why is this happening?

This is the most critical challenge in this synthesis and relates directly to the fundamental reactivity of the pyrazole ring.

Answer:

The formation of the incorrect regioisomer (4-Iodo-5-phenyl-1H-pyrazole) is a classic sign that your reaction is proceeding via an electrophilic aromatic substitution pathway rather than the intended directed metallation pathway.

Mechanistic Explanation:

• Electrophilic Substitution (Undesired Pathway): The C4 position of the pyrazole ring is the most electron-rich and, therefore, the most susceptible to attack by electrophiles like I₂ or I⁺ (formed under oxidative conditions).[3] If you mix 5-phenyl-1H-pyrazole with an iodinating agent like I₂/CAN or NIS without first deprotonating the ring, you will almost exclusively form the 4-iodo isomer.[4][5]

• Directed Ortho-Metallation (Desired Pathway): The hydrogen on the pyrazole nitrogen (N1) is the most acidic proton. However, in the presence of a strong base like n-BuLi at low temperatures, the proton at the C5 position (equivalent to C3 in the tautomer) can be abstracted. This is because the resulting carbanion is stabilized by the adjacent nitrogen atom. This lithiated intermediate is then "quenched" with iodine, directing the substitution specifically to the C3/C5 position.[1][2]

Solution: To ensure the formation of the 3-iodo isomer, you must use the directed metallation approach.

Method	Key Reagents	Position of Iodination	Typical Outcome
Directed Metallation	1. n-BuLi in THF, -78°C2. I₂	C3 (or C5)	High yield of desired 3-Iodo isomer [1][4]
Electrophilic Substitution	I₂ with an oxidant (e.g., CAN)or NIS	C4	High yield of undesired 4-Iodo isomer [4][5]

The following diagram illustrates the choice of reaction pathway:

Caption: Regioselectivity is determined by the reaction pathway.

Question 3: My NMR spectrum is clean, but the product is a persistent off-white or yellow color. How can I decolorize it?

A colored product, even if pure by NMR, can indicate trace impurities that may interfere with subsequent reactions or analytical characterization.

Answer:

The color likely arises from trace amounts of residual iodine or minor oxidative degradation byproducts. These can often be removed with simple purification techniques.

• Charcoal Treatment: Dissolve the crude or purified product in a suitable solvent (e.g., dichloromethane or ethyl acetate). Add a small amount (spatula tip) of activated charcoal and stir for 15-30 minutes at room temperature. The charcoal will adsorb the colored impurities. Filter the mixture through a pad of Celite® to remove the charcoal, and then remove the solvent under reduced pressure.

• Recrystallization: This is a highly effective method for both purification and decolorization. The colored impurities may remain in the mother liquor. Good solvent systems for substituted pyrazoles include ethanol, methanol, or mixed solvents like ethyl acetate/hexane.[6]

• Aqueous Wash: During the workup, washing the organic layer with an aqueous solution of a mild reducing agent like sodium thiosulfate (Na₂S₂O₃) is crucial for quenching and removing any unreacted iodine, which is a common source of color.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable, high-yield synthetic protocol for 3-Iodo-5-phenyl-1H-pyrazole?

The most authoritative and regioselective method is the metallation of 5-phenyl-1H-pyrazole followed by quenching with iodine.[1][2][4]

Experimental Protocol: Directed Iodination of 5-Phenyl-1H-pyrazole

• Preparation: Add 5-phenyl-1H-pyrazole (1.0 equiv) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen/argon inlet.

• Dissolution: Add anhydrous tetrahydrofuran (THF) via syringe and stir to dissolve the starting material.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (approx. 1.1-1.3 equiv, as a solution in hexanes) dropwise via syringe, ensuring the internal temperature does not rise significantly. Stir the resulting mixture at -78 °C for 10-30 minutes.

• Iodination: In a separate flask, dissolve elemental iodine (I₂, approx. 1.2-1.4 equiv) in anhydrous THF. Add this iodine solution dropwise to the cold, stirring lithium pyrazolide solution.

• Warming: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quenching: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Transfer the mixture to a separatory funnel. Add water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Wash the combined organic layers sequentially with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove excess iodine, followed by water and then brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization to obtain pure 3-Iodo-5-phenyl-1H-pyrazole.[6][7]

Q2: Why is 5-phenyl-1H-pyrazole the starting material? Does it matter if it's called 3-phenyl-1H-pyrazole?

This is an excellent question that touches upon the concept of tautomerism in pyrazoles.

Answer:

5-Phenyl-1H-pyrazole and 3-phenyl-1H-pyrazole are tautomers, meaning they are isomers that readily interconvert through the migration of a proton. In solution, they exist in a dynamic equilibrium. Experimental and computational studies suggest that for many substituted pyrazoles, the 3-substituted tautomer is the more stable form in solution.[8] For the purpose of synthesis, you can consider them the same starting material, as the deprotonation step will proceed on the tautomeric mixture to yield the same desired lithiated intermediate.

Q3: What are the key analytical signatures I should look for to confirm the structure of 3-Iodo-5-phenyl-1H-pyrazole?

Confirming the correct structure and regiochemistry is paramount.

Answer:

Use a combination of NMR spectroscopy and mass spectrometry.

• ¹H NMR: The most telling signal is the disappearance of the proton at the C3 position. In the starting 5-phenyl-1H-pyrazole, you would expect to see a signal for the C3-H. In the product, this signal will be absent. You should still see the proton signal for C4-H (typically a singlet or a doublet depending on coupling) and the signals for the phenyl group.[9]

• ¹³C NMR: The carbon atom bonded to the iodine (C3) will experience a significant downfield shift due to the electron-withdrawing and heavy atom effect of iodine. You can compare the spectrum to the starting material to identify this shift.[10]

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the mass of C₉H₇IN₂. The isotopic pattern for iodine will be clearly visible.

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• DergiPark. (n.d.). Synthesis of Some New Pyrazoles. Retrieved March 25, 2026, from [Link]

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved March 25, 2026, from [Link]

• Atlantis Press. (2017). Synthesis of 3-phenyl-1H-pyrazole Derivatives. Retrieved March 25, 2026, from [Link]

• Google Patents. (n.d.). CN103275010A - Preparation method of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01103E [pubs.rsc.org]
• 3. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 4. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Iodo-5-phenyl-1H-pyrazole

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on the purification of 3-Iodo-5-phenyl-1H-pyrazole using column chromatography. This document moves beyond a simple procedural outline to offer troubleshooting strategies and a deeper understanding of the "why" behind each step, ensuring a higher rate of success in your purification endeavors.

Troubleshooting Guide: Column Chromatography of 3-Iodo-5-phenyl-1H-pyrazole

This section addresses common issues encountered during the purification process in a question-and-answer format, providing targeted solutions and preventative measures.

Question 1: I'm observing poor separation between my product and impurities on the TLC plate. How can I optimize my solvent system?

Answer:

Achieving good separation is critical and starts with a well-chosen mobile phase. An ideal solvent system for 3-Iodo-5-phenyl-1H-pyrazole should provide a retention factor (Rf) of 0.2-0.3 for the desired compound.[1]

• Initial Solvent System: Start with a non-polar solvent and gradually increase polarity. A common starting point for pyrazole derivatives is a mixture of hexane and ethyl acetate.[2][3] Begin with a low percentage of ethyl acetate (e.g., 5-10%) and incrementally increase it while monitoring the separation on a TLC plate.[4]

• Alternative Solvents: If hexane/ethyl acetate systems fail to provide adequate separation, consider dichloromethane (DCM) as a component of your mobile phase.[5] For instance, a hexane/DCM mixture can offer different selectivity.

• TLC Analysis is Key: Before committing to a large-scale column, meticulously test various solvent ratios using TLC.[1][6] The goal is to maximize the distance between the spot corresponding to your product and any impurity spots.

Question 2: My product seems to be degrading on the silica gel column, leading to low yields. What could be the cause and how can I prevent this?

Answer:

Iodinated aromatic compounds, including 3-Iodo-5-phenyl-1H-pyrazole, can be sensitive to the acidic nature of standard silica gel, leading to decomposition.[7]

• Deactivation of Silica Gel: The acidity of silica gel can be neutralized to prevent the degradation of sensitive compounds. This can be achieved by pre-treating the silica gel with a solution of triethylamine (TEA) in a non-polar solvent like hexane or dichloromethane before packing the column.[8] A 1-5% TEA solution is typically sufficient.

• Alternative Stationary Phases: If degradation persists, consider using a less acidic stationary phase. Basic alumina is a viable alternative for compounds that are unstable on silica.[7] It is crucial to determine the optimal activity level of the alumina, as overly active alumina can also lead to product loss.

• Minimize Contact Time: The longer your compound remains on the column, the greater the chance of degradation. Optimize your mobile phase for a reasonably fast elution without compromising separation.

Question 3: I'm seeing significant peak tailing in my collected fractions. What is causing this and how can I resolve it?

Answer:

Peak tailing is often a sign of undesirable secondary interactions between your compound and the stationary phase.[9] For pyrazoles, which contain basic nitrogen atoms, this can be particularly problematic on acidic silica gel.

• Acid-Base Interactions: The basic nitrogen of the pyrazole ring can interact strongly with the acidic silanol groups on the surface of the silica gel.

• Additive in the Mobile Phase: Adding a small amount of a basic modifier, like triethylamine (0.1-1%), to your mobile phase can help to saturate these active sites and improve peak shape.

• Column Overloading: Injecting too much crude material onto the column can also lead to tailing.[9] As a general guideline, the ratio of silica gel to crude material should be between 20:1 and 100:1 by weight.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of 3-Iodo-5-phenyl-1H-pyrazole?

A1: Common impurities can include unreacted starting materials, such as a phenyl-substituted 1,3-dicarbonyl compound and hydrazine, as well as regioisomers if the synthesis allows for their formation.[10] Additionally, di-iodinated or non-iodinated pyrazole species might be present.

Q2: How can I effectively remove colored impurities from my final product?

A2: If your purified 3-Iodo-5-phenyl-1H-pyrazole is colored, it may contain trace impurities. A simple and effective method for decolorization is to pass a solution of your compound through a small plug of silica gel.[4] The colored impurities are often more polar and will be retained on the silica, while your less polar product elutes. Treatment with activated charcoal in solution, followed by filtration, can also be effective.[4]

Q3: Is it possible to purify 3-Iodo-5-phenyl-1H-pyrazole by recrystallization instead of column chromatography?

A3: Recrystallization can be a viable purification method if your crude product is a solid and there is a significant difference in solubility between your product and the impurities in a particular solvent system.[4] However, for closely related impurities or oily products, column chromatography is generally the more effective technique.[4]

Experimental Protocols

Protocol 1: TLC Analysis for Solvent System Optimization

• Dissolve a small sample of the crude 3-Iodo-5-phenyl-1H-pyrazole in a volatile solvent like dichloromethane or ethyl acetate.

• Spot the solution onto a silica gel TLC plate.

• Prepare several developing chambers with different ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3).

• Develop the TLC plates in the prepared chambers.

• Visualize the spots under a UV lamp (254 nm) and/or by staining with an iodine chamber.[11]

• Select the solvent system that provides an Rf value of approximately 0.2-0.3 for the product and the best separation from all impurities.[1]

Protocol 2: Column Chromatography Purification

Parameter	Recommendation
Stationary Phase	Silica gel (60 Å, 40-63 µm)
Mobile Phase	Hexane/Ethyl Acetate (optimized from TLC)
Column Loading	1:20 to 1:50 ratio of crude material to silica gel (w/w)[1]

Procedure:

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow it to pack evenly, ensuring no air bubbles are trapped. A layer of sand can be added to the top of the silica bed to prevent disturbance during sample loading.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Carefully apply the sample to the top of the silica bed.

• Elution: Begin eluting with the chosen mobile phase. If a gradient elution is necessary, gradually increase the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your product by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Visualizing the Workflow

The following diagram illustrates the logical workflow for troubleshooting purification issues.

Sources

• 1. rroij.com [rroij.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. greenpharmacy.info [greenpharmacy.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. rsc.org [rsc.org]

Overcoming solubility issues of 3-Iodo-5-phenyl-1H-pyrazole in organic solvents

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing critical bottlenecks with the solubility of 3-Iodo-5-phenyl-1H-pyrazole .

Rather than relying on trial-and-error, this guide deconstructs the physical chemistry behind the compound's insolubility and provides field-proven, self-validating protocols to overcome it.

The Root Cause: Why is 3-Iodo-5-phenyl-1H-pyrazole Insoluble?

To solve a solubility issue, we must first understand the thermodynamic barriers preventing solvation. The insolubility of 3-Iodo-5-phenyl-1H-pyrazole in standard organic solvents (like dichloromethane, toluene, or hexanes) is driven by a highly stable solid-state crystal lattice, reinforced by a triad of non-covalent intermolecular forces:

• Extensive Hydrogen Bonding: 1H-pyrazoles possess both a hydrogen-bond donor (N-H) and an acceptor (N). In the solid state, they self-assemble into highly stable cyclic trimers or infinite one-dimensional chains (catemers) via strong intermolecular N-H···N hydrogen bonds[1].

• Halogen Bonding (σ-hole interactions): The heavy iodine atom at the 3-position is highly polarizable. It features an electron-deficient region (the σ-hole) on its outer axis, which acts as a potent halogen bond donor. This σ-hole strongly interacts with Lewis basic sites on neighboring molecules (such as the pyrazole nitrogen or the π-system of the phenyl ring), further locking the lattice[2].

• π-π Stacking: The 5-phenyl ring provides a large, flat hydrophobic surface area that drives parallel displaced π-π stacking interactions.

To dissolve this compound, your solvent system or chemical strategy must provide enough solvation energy to outcompete this robust intermolecular network.

Logical overview of solubility enhancement strategies.

Frequently Asked Questions (Troubleshooting)

Q1: Which off-the-shelf solvents should I use for room-temperature reactions? A: You must select solvents capable of acting as strong hydrogen-bond and halogen-bond acceptors to disrupt the pyrazole's self-association[3]. Non-polar solvents will fail because they cannot pay the thermodynamic penalty required to break the N-H···N chains. Use polar aprotic solvents with high dielectric constants.

Table 1: Solvent Selection Matrix for 3-Iodo-5-phenyl-1H-pyrazole

Solvent	Solvent Class	Dielectric Constant (ε)	H-Bond Acceptor Capacity	Empirical Solubility Rating
Dichloromethane (DCM)	Weakly polar	8.9	Poor	Poor (Precipitation likely)
Tetrahydrofuran (THF)	Polar aprotic (Ether)	7.5	Moderate	Moderate (Requires heating)
Acetonitrile (MeCN)	Polar aprotic (Nitrile)	37.5	Moderate	Moderate (Good for reflux)
Dimethylformamide (DMF)	Polar aprotic (Amide)	36.7	Strong	Good
Dimethyl Sulfoxide (DMSO)	Polar aprotic (Sulfoxide)	46.7	Very Strong	Excellent

Q2: I am running a Palladium-catalyzed Suzuki cross-coupling, but my pyrazole precipitates out of the THF/Water mixture. How do I fix this? A: The addition of water (for the inorganic base) drastically reduces the solubility of the highly lipophilic iodopyrazole in THF. Solution: Switch to a 1,4-Dioxane/Water or DMF/Water co-solvent system. Dioxane has a higher boiling point and better solubilizing power for lipophilic heterocycles at elevated temperatures. Alternatively, pre-form the pyrazolide anion. The pyrazole N-H is weakly acidic (pKa ~14). Using a strong base like KOtBu instead of K2​CO3​ will deprotonate the pyrazole, forming a potassium pyrazolide salt which is highly soluble in polar aprotic mixtures.

Q3: Can I chemically alter the compound temporarily to bypass this solubility wall entirely? A: Yes. If the free N-H is not required for your immediate reaction (e.g., you are doing a cross-coupling on the iodine atom), you should perform a transient N-protection. Masking the N-H with a tert-butyloxycarbonyl (Boc) or 2-(trimethylsilyl)ethoxymethyl (SEM) group completely eliminates the molecule's ability to act as a hydrogen bond donor. This instantly converts a highly insoluble powder into a highly soluble intermediate that readily dissolves in DCM, THF, or Toluene at room temperature.

Experimental Methodologies

Protocol A: Preparation of a High-Concentration Stock Solution via Binary Solvent Systems

Use this protocol when chemical protection is not an option and you need a homogeneous solution for dropwise addition.

• Weighing & Initial Solvation: Weigh the required mass of 3-Iodo-5-phenyl-1H-pyrazole into a dry, inert-gas-flushed round-bottom flask.

• Primary Disruption: Add anhydrous DMSO (or DMF) at 20% of your total desired solvent volume. Stir vigorously at room temperature. The strong S=O dipole of DMSO will act as a potent H-bond acceptor, disrupting the pyrazole catemers and fully dissolving the solid.

• Dilution: Once a clear solution is achieved, slowly add the remaining 80% of your reaction solvent (e.g., THF or MeCN) dropwise while maintaining vigorous stirring.

• Thermal Stabilization (Optional): If transient cloudiness occurs during dilution, gently warm the mixture to 45°C using a water bath until homogeneity is restored.

• Validation: Turn off the stirring for 5 minutes and inspect the bottom of the flask with a flashlight. The absence of micro-crystals validates that the lattice has been successfully and permanently disrupted in the binary system.

Protocol B: Transient N-Boc Protection for Downstream Organic Synthesis

Use this protocol to permanently resolve solubility issues for multi-step syntheses.

• Reaction Setup: Suspend 3-Iodo-5-phenyl-1H-pyrazole (1.0 equiv) in anhydrous THF (0.2 M). Note: It will be a suspension initially.

• Catalysis: Add 4-Dimethylaminopyridine (DMAP) (0.1 equiv). DMAP is crucial as it acts as an acyl transfer catalyst, accelerating the reaction before the pyrazole can precipitate.

• Protection: Add Di-tert-butyl dicarbonate ( Boc2​O ) (1.2 equiv) dropwise at room temperature.

• Observation of Causality: Within 15–30 minutes, the suspension will clear into a homogeneous solution. The visual clearing is the macroscopic evidence of the N-H bonds being chemically masked, destroying the crystal lattice energy.

• Workup: Concentrate the mixture under reduced pressure. Dissolve the residue in DCM (it will now be highly soluble) and wash with 0.1 M HCl to remove DMAP, followed by brine. Dry over Na2​SO4​ and concentrate.

• Self-Validation (NMR): Take a 1H -NMR in DMSO−d6​ . The disappearance of the broad pyrazole N-H peak (typically found far downfield at 12.0–13.5 ppm) and the appearance of a sharp 9H singlet at ~1.6 ppm confirms successful protection.

Disruption of pyrazole intermolecular H-bonding via N-Boc protection.

References

• Rue, N. M., & Raptis, R. G. "Crystal and molecular structure of 4-fluoro-1H-pyrazole at 150 K." Acta Crystallographica Section E: Crystallographic Communications, National Institutes of Health (PMC). Available at:[Link]

• Dumitrascu, F., et al. "5-Iodo-1-Arylpyrazoles as Potential Benchmarks for Investigating the Tuning of the Halogen Bonding." Crystals (MDPI). Available at:[Link]

• Riel, A. M. S., et al. "Toward the Next Generation of Permanently Porous Materials: Halogen-Bonded Organic Frameworks." Crystal Growth & Design, ACS Publications. Available at:[Link]

Sources

• 1. Crystal and mol­ecular structure of 4-fluoro-1H-pyrazole at 150 K - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for 3-Iodo-5-phenyl-1H-pyrazole Functionalization

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals optimizing palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira) involving 3-iodo-5-phenyl-1H-pyrazole .

Functionalizing halopyrazoles presents unique kinetic and thermodynamic challenges. While the C-3 iodo group is highly reactive toward oxidative addition, the pyrazole core itself frequently interferes with the catalytic cycle. This guide provides mechanistic troubleshooting, empirical benchmarks, and self-validating protocols to help you minimize catalyst loading while maximizing yield.

Part 1: Core Principles & Optimization Logic

Q1: Why does my cross-coupling of 3-iodo-5-phenyl-1H-pyrazole stall at low catalyst loadings (<1 mol%)? A: The stalling is primarily caused by heterocycle poisoning [1]. The pyrazole ring contains a basic pyridine-like nitrogen (sp2) and an acidic pyrrole-like nitrogen (sp3). During the catalytic cycle, the basic nitrogen can strongly coordinate to the electrophilic Pd(II) intermediate, displacing the phosphine ligands and creating a thermodynamically stable, off-cycle complex[1]. This effectively removes active palladium from the catalytic cycle. When the catalyst loading is too low (e.g., 0.5 mol%), a significant fraction of the catalyst becomes trapped, leading to incomplete conversion—often stalling around 50-60%[2].

Causality-Driven Solution: To achieve sub-1 mol% loadings, you must outcompete this coordination. Employ bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos) that sterically hinder pyrazole coordination to the metal center, or temporarily protect the pyrazole N-H (e.g., with a THP or Trityl group) prior to functionalization.

Q2: How do I select the right Palladium precatalyst to minimize loading requirements? A: The choice of precatalyst dictates the initial concentration of the active Pd(0) species. Standard Pd(II) precatalysts like Pd(OAc)2 require in situ reduction to enter the catalytic cycle. If this reduction is inefficient, your effective catalyst loading is much lower than your theoretical loading. For highly reactive substrates like 3-iodo-5-phenyl-1H-pyrazole, utilizing a Pd(0) source like Pd2(dba)3 combined with a custom ligand often provides superior turnover numbers (TON) because it bypasses the need for in situ reduction[1].

Caption: Catalytic cycle of pyrazole functionalization highlighting poisoning pathways.

Part 2: Troubleshooting Specific Issues

Q3: I am observing significant hydrodehalogenation (yielding 5-phenyl-1H-pyrazole) instead of the cross-coupled product. How do I prevent this? A: Hydrodehalogenation is a competing reductive pathway. It occurs when a hydride source undergoes transmetalation with the Pd(II)-aryl complex, followed by reductive elimination[3]. Because the C-I bond in 3-iodo-5-phenyl-1H-pyrazole undergoes extremely rapid oxidative addition, the resulting Pd(II) intermediate has a longer lifetime in solution if the subsequent transmetalation with your coupling partner is slow. During this waiting period, alcoholic solvents (like ethanol) or amine bases can undergo β-hydride elimination to generate adventitious hydrides[3].

Causality-Driven Solution:

• Eliminate Hydride Sources: Switch to non-protic, non-coordinating solvents (e.g., Toluene, 1,4-Dioxane)[3].

• Accelerate Transmetalation: Use bulky, electron-rich ligands (like dppf or dialkylbiaryl phosphines) to accelerate the desired transmetalation and reductive elimination steps, kinetically outcompeting the dehalogenation pathway[3].

Q4: A black precipitate forms in my reaction mixture, and the reaction stops. What is this, and how does it relate to catalyst loading? A: The black precipitate is "palladium black"—an agglomerated, inactive form of metallic Pd(0)[4]. This phenomenon occurs when the rate of reductive elimination exceeds the rate of oxidative addition, leading to a buildup of naked Pd(0) species that clump together. It is severely exacerbated by high temperatures, the presence of oxygen, or insufficient ligand concentration[4]. If you attempt to force a reaction by artificially increasing the catalyst loading (e.g., to 5 mol%) without proportionally increasing the ligand loading, the uncoordinated Pd(0) rapidly degrades into palladium black.

Causality-Driven Solution: Ensure rigorous exclusion of air via freeze-pump-thaw degassing[4]. Maintain a proper ligand-to-palladium ratio (typically 2:1 or 2.4:1 for monodentate ligands). Lowering the reaction temperature can also prevent thermal agglomeration[4].

Part 3: Quantitative Data & Benchmarks

The following table summarizes empirical benchmarks for catalyst loading optimization in halopyrazole functionalization. Notice the sharp drop-off in conversion when loading falls below the critical threshold for standard catalysts without specialized ligands.

Catalyst System	Loading (mol%)	Temp (°C)	Conversion (%)	Primary Issue Observed at Loading
Pd(OAc)₂ / KOAc	1.0	150	>95	None (Optimal for simple systems)[2]
Pd(OAc)₂ / KOAc	0.5	150	56	Reaction stalls (Heterocycle poisoning)[2]
Pd(PPh₃)₄	5.0	100	70	High cost, Palladium black formation
Pd₂(dba)₃ / XPhos	0.2	100	>95	Requires strict inert atmosphere

Part 4: Standard Operating Procedures / Methodologies

To systematically optimize catalyst loading for your specific 3-iodo-5-phenyl-1H-pyrazole derivative, utilize the following self-validating protocol for a Suzuki-Miyaura coupling screen.

Step-by-Step Methodology: Catalyst Loading Screen

• Reagent Preparation & Degassing:

  • Weigh 3-iodo-5-phenyl-1H-pyrazole (1.0 equiv), the target boronic acid (1.2 equiv), and an anhydrous base (e.g., K₃PO₄, 2.0 equiv) into a series of Schlenk flasks.

  • Add anhydrous solvent (e.g., Toluene).

  • Critical Step: Degas the mixture via three freeze-pump-thaw cycles to rigorously exclude oxygen. Oxygen oxidizes active Pd(0) to inactive Pd(II), artificially inflating the required catalyst loading[4].

• Catalyst Pre-Activation:

  • In an argon-filled glovebox, prepare a stock solution of the precatalyst (e.g., Pd₂(dba)₃) and ligand (e.g., XPhos) in a 1:2.4 molar ratio in anhydrous toluene. Stir for 15 minutes to ensure full complexation and pre-activation.

• Reaction Setup (Loading Gradient):

  • Aliquot the catalyst stock solution into the reaction vessels to achieve a precise loading gradient (e.g., 0.1 mol%, 0.5 mol%, 1.0 mol%, 2.0 mol%).

  • Seal the vessels and heat to the target temperature (e.g., 100 °C) using a pre-heated reaction block.

• Kinetic Monitoring:

  • Sample the reaction at 1h, 4h, and 12h under a positive pressure of inert gas[4].

  • Quench aliquots with water, extract with EtOAc, and analyze via LC-MS to determine the ratio of the desired product to the starting material and any dehalogenated byproduct[3].

• Workup & Analysis:

  • Cool to room temperature, filter through a Celite pad to remove palladium salts/black[4], and concentrate. Plot yield versus catalyst loading to identify the exact inflection point of catalytic efficiency.

Caption: Step-by-step workflow for optimizing palladium catalyst loading.

References

• Conditions for Palladium-Catalyzed Direct Arylations of 4-Bromo and 4-Iodo N-Substituted Pyrazoles. RSC.org. 2

• Technical Support Center: Troubleshooting Dehalogenation in Cross-Coupling Reactions. Benchchem.com. 3

• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. Benchchem.com. 4

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. NIH.gov. 1

Sources

• 1. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Side Reactions in Substitutions of 3-Iodo-5-phenyl-1H-pyrazole

Welcome to the technical support center for synthetic chemists. This guide is designed to provide in-depth troubleshooting and practical solutions for overcoming common side reactions encountered during the substitution of 3-iodo-5-phenyl-1H-pyrazole. As a versatile scaffold in drug discovery and materials science, its effective functionalization is critical. However, the molecule's inherent bifunctionality—a reactive C-I bond for cross-coupling and an acidic N-H group—presents distinct synthetic challenges. This document provides field-proven insights to help you navigate these complexities and achieve high-yield, selective transformations.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered by researchers. For a more detailed analysis, please refer to the In-Depth Troubleshooting Guides in Section 2.

Q1: I'm performing a Suzuki coupling and getting a mixture of the desired C-3 arylated product and an N-arylated isomer. How can I improve selectivity for the C-3 position?

A: This is the most common regioselectivity challenge. The deprotonated pyrazole nitrogen is a potent nucleophile that competes with the palladium-catalyzed C-I bond activation. The most robust and highly recommended solution is to protect the pyrazole N-H group prior to the coupling reaction. Acetal protections like ethoxyethyl (EtOEt) or tetrahydropyranyl (THP), or a carbamate like tert-butyloxycarbonyl (Boc), are effective at completely blocking the N-arylation pathway.[1][2] While optimizing ligands and bases with the unprotected pyrazole can sometimes favor C-coupling through steric hindrance, the results are often substrate-dependent and less reliable than using a protecting group.[3]

Q2: My main byproduct is a symmetrical biaryl, the homocoupled dimer of my boronic acid. What causes this and how can I stop it?

A: Homocoupling is typically caused by two main factors: the presence of dissolved oxygen or the use of a Pd(II) precatalyst.[4][5] Oxygen can oxidize the active Pd(0) catalyst to Pd(II) species, which are known to promote the oxidative homocoupling of boronic acids.[5] Similarly, if a Pd(II) salt (e.g., Pd(OAc)₂) is used, it can directly react with the boronic acid before being reduced to the catalytically active Pd(0) state.[6] To prevent this, ensure all solvents and the reaction headspace are rigorously degassed with an inert gas (Argon or Nitrogen) and switch to a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃, or a modern palladacycle precatalyst (e.g., Buchwald G3/G4 precatalysts).[7]

Q3: Instead of my desired product, my primary isolate is 5-phenyl-1H-pyrazole. Why is the iodine atom being replaced by hydrogen?

A: This side reaction is known as hydrodehalogenation. It occurs when a palladium-hydride (Pd-H) intermediate is formed, which then undergoes reductive elimination with the pyrazole to cleave the C-I bond and form a C-H bond.[4][8] These hydride species can originate from several sources, including residual water, alcoholic solvents, or even certain amine bases.[4][8] To mitigate this, use anhydrous solvents, dry your reagents thoroughly, and select a base that is not a hydride source, such as anhydrous potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).

Q4: Is it always necessary to use a protecting group on the pyrazole nitrogen for cross-coupling reactions?

A: For achieving high yields and predictable regioselectivity in C-C and C-N cross-coupling reactions, the answer is almost always yes. Protecting the N-H group simplifies the reaction system by removing the competing N-nucleophile, leading to cleaner reactions and easier purification.[1][9] The choice of protecting group can be important; for instance, some protecting groups may not be stable to certain reaction conditions. However, the investment in protection/deprotection steps is typically offset by the significant improvement in yield and purity of the desired C-3 substituted product.

Section 2: In-Depth Troubleshooting Guides

This section provides a mechanistic understanding of key side reactions and detailed protocols for their prevention.

Guide 1: Issue - Competing N-Arylation (Regioselectivity Failure)

The fundamental challenge with unprotected 3-iodo-5-phenyl-1H-pyrazole is the competition between two distinct reactive pathways. Under basic conditions, the pyrazole N-H is deprotonated to form a pyrazolide anion, which is a strong nucleophile capable of direct N-arylation. This competes with the desired Pd-catalyzed cross-coupling cycle at the C-3 position.

Caption: Competition between C-3 and N-substitution pathways.

The most effective strategy to ensure C-3 selectivity is to temporarily block the N-H position. The ethoxyethyl (EtOEt) group is an excellent choice as it is easily installed and cleaved under mild acidic conditions.

Experimental Protocol: N-Ethoxyethyl Protection

• Setup: In an oven-dried flask under an Argon or Nitrogen atmosphere, dissolve 3-iodo-5-phenyl-1H-pyrazole (1.0 eq.) in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0 °C. Add ethyl vinyl ether (1.5-2.0 eq.) followed by a catalytic amount of trifluoroacetic acid (TFA, ~0.05 eq.).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product, 1-(1-ethoxyethyl)-3-iodo-5-phenyl-1H-pyrazole, can typically be purified by flash column chromatography on silica gel.[1][9] This protected intermediate is now ready for selective C-3 cross-coupling.

Guide 2: Issue - Homocoupling of the Coupling Partner (e.g., Boronic Acid)

Homocoupling significantly reduces the yield of the desired heterodimer and introduces a byproduct that can be difficult to separate. This side reaction is almost always a sign of suboptimal reaction conditions, specifically related to the catalyst's oxidation state or the presence of atmospheric oxygen.

Caption: Troubleshooting workflow for minimizing homocoupling.

Follow these steps sequentially to diagnose and solve the issue.

• Ensure an Inert Atmosphere: Oxygen is a key culprit in promoting homocoupling.[5]

  • Degassing Solvents: Before use, sparge all solvents with a stream of Argon or Nitrogen for at least 30 minutes.

  • Reaction Setup: Assemble your glassware hot from the oven, allow it to cool under vacuum, and then backfill with an inert gas. Maintain a positive pressure of inert gas throughout the reaction. For best results, use a Schlenk line and perform at least three vacuum/backfill cycles.[6]

• Select the Correct Palladium Source: Avoid Pd(II) salts when possible, as they can initiate homocoupling before the main catalytic cycle begins.[6]

Palladium Source	Catalyst State	Propensity for Homocoupling	Recommendation
Pd(OAc)₂, PdCl₂	Pd(II)	High	Not recommended unless a pre-reduction step is used.
Pd(PPh₃)₄, Pd₂(dba)₃	Pd(0)	Low	Good choice, directly enters the catalytic cycle.
Buchwald Precatalysts	Pd(II) Palladacycle	Very Low	Highly Recommended . Designed for clean, rapid generation of the active LPd(0) species.[7]

• Assess Reagent Stability: Boronic acids can degrade upon storage, especially in the presence of moisture, sometimes leading to side reactions.

  • Use fresh, high-purity boronic acid.

  • For particularly sensitive substrates, consider using more stable boronic acid derivatives like pinacol (Bpin) esters or MIDA boronates, which release the boronic acid slowly into the reaction medium.[5]

Guide 3: Issue - Hydrodehalogenation (Loss of Iodine)

The premature loss of the iodine atom to yield 5-phenyl-1H-pyrazole is a common failure mode, particularly with highly active palladium catalysts or when hydride sources are inadvertently present.

The key intermediate in this side reaction is a palladium-hydride species (LₙPd-H). This can form when the palladium complex oxidizes a component of the reaction mixture.[4]

Common Hydride Sources & Solutions

Source	Mechanism	Prevention Strategy
Water/Alcohols	β-hydride elimination from palladium alkoxide intermediates.[8]	Use anhydrous solvents (e.g., dioxane, toluene, DMF) and oven-dried glassware. Avoid alcoholic co-solvents unless specifically required by a validated protocol.
Bases	Some bases (e.g., amines with α-hydrogens, formate salts) can act as hydride donors.	Use anhydrous, non-coordinating inorganic bases like K₃PO₄, Cs₂CO₃, or K₂CO₃.[10]
Boronic Acids	In some cases, protodeborylation of the boronic acid can occur, and subsequent steps can lead to hydride formation.	Ensure a robust base is used to facilitate efficient transmetalation, which is the desired pathway.[5]

Experimental Protocol: Minimizing Hydrodehalogenation

• Rigorous Drying: Dry all glassware in an oven at >120 °C for several hours and cool under vacuum. Ensure all solid reagents (e.g., base) are anhydrous. Use solvents from a freshly opened bottle or a solvent purification system.

• Catalyst System Selection:

  • Ligand: Use a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos, RuPhos). These ligands promote the final reductive elimination step of the desired cross-coupling, helping it to outcompete the hydrodehalogenation pathway.[8][10]

  • Catalyst: Use a reliable Pd(0) or palladacycle precatalyst.

• Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can sometimes increase the rate of side reactions, including hydrodehalogenation.[8] Start screens at 80 °C and adjust as needed based on reaction monitoring.

Section 3: General Best Practices for Reaction Optimization

To ensure success and reproducibility when performing substitutions on 3-iodo-5-phenyl-1H-pyrazole, adhere to the following principles:

• Start Protected: Unless you are specifically exploring the reactivity of the N-H bond, begin your synthetic campaign by protecting the pyrazole nitrogen. This single step eliminates the most significant and common side reaction.

• Use a Modern Catalyst System: Invest in a high-quality, air-stable palladacycle precatalyst and a bulky biarylphosphine ligand. These systems are often more efficient, require lower catalyst loadings, and generate fewer side products than traditional Pd sources.[7][10]

• Maintain an Inert and Anhydrous Environment: The importance of excluding oxygen and water cannot be overstated. Proper degassing and drying techniques are fundamental to success in modern cross-coupling chemistry.

• Systematic Optimization: When developing a new transformation, perform a small-scale screen of key parameters. A Design of Experiments (DoE) approach can be highly effective. Key variables to screen include the base (e.g., K₃PO₄ vs. Cs₂CO₃), the solvent (e.g., Dioxane vs. Toluene vs. DMF), and the temperature (e.g., 80 °C, 100 °C, 120 °C).[11]

References

• Polshettiwar, V., & Varma, R. S. (2008). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. International Journal of ChemTech Research, 1(4), 1079-1093.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Beilstein Journal of Organic Chemistry. (2018). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC.
• Molecules. (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. PMC.

• Onodera, S., Kochi, T., & Kakiuchi, F. (2019). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. The Journal of Organic Chemistry, 84(10), 6508–6515. [Link]

• Viciosa, M. T., et al. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(10), 3457–3463. [Link]

• BenchChem. (n.d.). Strategies to minimize homocoupling in Suzuki reactions. BenchChem Technical Support.

• Huang, Z., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry, 82(15), 8179–8189. [Link]

• Pashkevich, K. I., et al. (2012). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc, 2012(5), 277-293.
• Molecules. (2021).
• ResearchGate. (2012). Efficient and simple synthesis of 3-aryl-1 H-pyrazoles.
• ResearchGate. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
• Zeitschrift für Naturforschung B. (2009). Functionalized Pyrazoles as Agents in C--C Cross-Coupling Reactions.
• Organic Chemistry Portal. (n.d.).
• BenchChem. (n.d.). Optimization of Buchwald-Hartwig amination conditions. BenchChem Technical Support.
• ResearchGate. (2019). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives.
• Molecules. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Dehalogenation in Cross-Coupling Reactions. BenchChem Technical Support.
• BenchChem. (n.d.). Preventing homocoupling in Suzuki reactions of 5-Bromonicotinaldehyde. BenchChem Technical Support.
• University of Nottingham. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham.

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Reference Data & Comparative Studies

Comparative Reactivity Analysis: 3-Iodo-5-phenyl-1H-pyrazole vs. 3-Bromo-5-phenyl-1H-pyrazole in Cross-Coupling Reactions

A Technical Guide for Researchers in Synthetic Chemistry and Drug Development

In the realm of modern organic synthesis, particularly in the construction of complex molecular architectures for pharmaceuticals and functional materials, palladium-catalyzed cross-coupling reactions are an indispensable tool. The strategic choice of starting materials is paramount for reaction efficiency, yield, and overall cost-effectiveness. This guide provides a detailed comparative analysis of the reactivity of two key heterocyclic building blocks: 3-iodo-5-phenyl-1H-pyrazole and 3-bromo-5-phenyl-1H-pyrazole.

The pyrazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous commercially available drugs.[1] Functionalization of this core, often via cross-coupling, is a critical step in the drug discovery process. Understanding the relative reactivity of halogenated pyrazoles is therefore of significant practical importance.

The Decisive Factor: The Carbon-Halogen Bond

The enhanced reactivity of aryl iodides over aryl bromides in palladium-catalyzed cross-coupling reactions is a well-established principle rooted in fundamental chemical properties.[2] The core of this difference lies in the strength of the carbon-halogen bond. The carbon-iodine (C-I) bond is inherently longer and weaker than the carbon-bromine (C-Br) bond. This lower bond dissociation energy (BDE) directly impacts the facility of the oxidative addition step, which is frequently the rate-determining step in the catalytic cycle.[2][3]

Bond Dissociation Energies (BDEs) of Relevant Phenyl Halides:

Bond	Bond Dissociation Energy (kcal/mol)
C-I	~65
C-Br	~81
C-Cl	~96

Note: Values are approximate for the phenyl C-X bond and can vary slightly with substitution.

The significantly lower BDE of the C-I bond means that less energy is required to break it, allowing the oxidative addition of the aryl iodide to the Pd(0) catalyst to proceed more readily and often under milder conditions (e.g., lower temperatures, lower catalyst loadings) compared to its bromo counterpart.[4][5] The general order of reactivity for aryl halides in these reactions is firmly established as: Ar-I > Ar-Br > Ar-OTf >> Ar-Cl.

Visualizing the Mechanism: The Critical First Step

The catalytic cycle for common cross-coupling reactions (Suzuki, Heck, Sonogashira) begins with the oxidative addition of the aryl halide to the palladium(0) catalyst. The disparity in C-X bond strength makes this initial step more facile for 3-iodo-5-phenyl-1H-pyrazole.

Sources

• 1. Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Bond dissociation energy - Wikipedia [en.wikipedia.org]
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• 5. uwindsor.ca [uwindsor.ca]

Comparing regioselectivity of 3-iodo vs 4-iodo pyrazole derivatives

Regioselectivity in Pyrazole Derivatization: A Comparative Guide to 3-Iodo vs. 4-Iodo Architectures

As a Senior Application Scientist in medicinal chemistry and process development, I frequently encounter the challenge of regioselective functionalization of pyrazole scaffolds. Pyrazoles are privileged pharmacophores, but their three distinct carbon centers (C3, C4, and C5) exhibit vastly different electronic properties. Understanding the orthogonal reactivity between the 3-position (or 5-position, depending on tautomerism/protection) and the 4-position is critical for designing efficient, scalable synthetic routes.

This guide objectively compares the regioselective synthesis and cross-coupling reactivity of 3-iodo and 4-iodo pyrazole derivatives, providing field-proven methodologies and self-validating experimental protocols.

The fundamental difference in synthesizing 4-iodo versus 3-/5-iodo pyrazoles lies in the inherent electron density of the heterocycle. The pyrazole ring is a π-excessive system where the nitrogen lone pairs donate electron density into the ring.

• 4-Iodopyrazoles (Kinetic & Electronic Control): The C4 position possesses the highest Highest Occupied Molecular Orbital (HOMO) coefficient, making it the most nucleophilic site. Consequently, direct Electrophilic Aromatic Substitution (SEAr) using reagents like N-iodosuccinimide (NIS) or elemental iodine with ceric ammonium nitrate (I2/CAN) selectively yields 4-iodopyrazoles[1][2]. CAN acts as a single-electron oxidant, generating a highly active electrophilic iodine species that rapidly attacks the electron-rich C4 carbon[2].

• 3-Iodo and 5-Iodopyrazoles (Thermodynamic & Directed Control): The C3 and C5 positions are relatively electron-deficient and resist direct electrophilic halogenation. To functionalize these sites, we must exploit the acidity of the C-H bonds. Using a strong base like n-butyllithium (n-BuLi) enables Directed ortho-Metalation (DoM)[1]. The adjacent nitrogen atom (or a specific N-protecting group like THP) coordinates the lithium ion, directing deprotonation exclusively to the C5 (or C3) position[3]. Subsequent quenching with elemental iodine traps the lithiated intermediate[1].

Mechanistic divergence in the regioselective iodination of pyrazole derivatives.

Reactivity in Palladium-Catalyzed Cross-Coupling

Once the iodine handle is installed, its position dictates the substrate's behavior in transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Sonogashira, Negishi).

• 4-Iodopyrazoles: These are highly reactive and generally well-behaved in cross-coupling reactions. The C4 position is sterically unhindered and electronically decoupled from the basic nitrogen atoms, preventing unwanted catalyst chelation. Standard catalyst systems, such as Pd(OAc)2 with Buchwald ligands (e.g., SPhos) or Negishi couplings with organozinc reagents, proceed in excellent yields[4][5].

• 3-Iodopyrazoles: Cross-coupling at the 3-position presents a distinct challenge. The proximity of the oxidative addition complex to the basic pyrazole nitrogen can lead to catalyst poisoning via stable chelate formation. To overcome this, N-protection is strictly required (e.g., using ethoxyethyl or Boc groups) to sterically and electronically mask the nitrogen[6]. Furthermore, specific catalyst systems like Pd(PPh3)4 with K2CO3 in DMF/H2O are often required to push the catalytic cycle forward[5].

Catalyst selection and strategic considerations for cross-coupling iodopyrazoles.

Quantitative Data Comparison

The following tables summarize the empirical differences in synthesis and reactivity, providing a quick-reference guide for process optimization.

Table 1: Regioselective Synthesis Parameters

Parameter	4-Iodopyrazoles	3-Iodo / 5-Iodopyrazoles
Primary Mechanism	Electrophilic Aromatic Substitution (SEAr)	Directed ortho-Metalation (DoM)
Preferred Reagents	I2 / CAN, NIS, or I2 / HIO3[2][4]	n-BuLi followed by I2[1]
Reaction Temperature	Room Temp to 80 °C[4]	-78 °C to Room Temp[1]
Functional Group Tolerance	High (tolerates esters, alkyls)	Low (requires protection of acidic protons)
Regioselectivity Driver	Inherent electron density at C4	Lithium coordination by adjacent Nitrogen

Table 2: Cross-Coupling Reactivity Profiles

Coupling Type	4-Iodopyrazole Conditions	3-Iodopyrazole Conditions
Suzuki-Miyaura	Pd(OAc)2, SPhos, KF, Toluene/H2O, 80 °C[5]	Pd(PPh3)4, K2CO3, DMF/H2O, 100 °C (Requires N-protection)[5]
Sonogashira	Pd(PPh3)2Cl2, CuI, TEA, Room Temp[5]	Pd(PPh3)2Cl2, CuI, TEA, 60 °C (Requires N-ethoxyethyl)[6]
Negishi	Pd(PPh3)4, Organozinc halides, THF[4]	Prone to dehalogenation; requires highly optimized ligands[4]

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols incorporate built-in validation steps (colorimetric changes and NMR checkpoints) to confirm regioselectivity.

Protocol A: CAN-Mediated Regioselective Synthesis of 4-Iodopyrazoles

Causality Note: CAN oxidizes I2 into a highly reactive iodonium (I+) species. The acidic environment prevents unwanted side reactions on basic nitrogen atoms.

• Setup: Dissolve the 1-substituted pyrazole (1.0 equiv) and elemental iodine (1.3 equiv) in acetonitrile (MeCN)[1].

• Activation: Add Ceric Ammonium Nitrate (CAN, 1.1 equiv) portion-wise. Validation Check: The solution will turn deep purple/brown, indicating the presence of active iodine species.

• Reaction: Heat the mixture to reflux for 16 hours. Monitor via TLC until the starting material is consumed.

• Quench & Workup: Cool to room temperature and quench with saturated aqueous sodium thiosulfate (Na2S2O3). Validation Check: The deep brown color will rapidly dissipate to a pale yellow/colorless solution, confirming the neutralization of unreacted iodine. Extract with ethyl acetate, wash with brine, dry over MgSO4, and concentrate.

• Analytical Validation: Run a 13C NMR. You must observe a remarkable high-field shift (Δ ≈ 50 ppm) for the C4 carbon, typically moving from ~105 ppm to ~55 ppm due to the heavy-atom effect of iodine[2].

Protocol B: Lithiation-Directed Synthesis of 5-Iodopyrazoles

Causality Note: At -78 °C, n-BuLi kinetically deprotonates the C5 position due to the inductive electron-withdrawing effect of the adjacent N1 atom and lithium coordination.

• Setup: Dissolve the N-protected pyrazole (1.0 equiv) in strictly anhydrous THF under an argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add n-BuLi (1.3 equiv, 2.5 M in hexanes) over 10 minutes[1]. Stir for 30 minutes at -78 °C to ensure complete metalation.

• Electrophilic Trapping: Add a solution of elemental iodine (1.4 equiv) in anhydrous THF dropwise.

• Workup: Allow the reaction to slowly warm to room temperature over 4 hours[1]. Quench with saturated aqueous Na2S2O3 to destroy excess iodine, extract with dichloromethane, and purify via flash column chromatography.

• Analytical Validation: Run a 1H NMR. The diagnostic C5-H proton (typically a sharp singlet around 7.97 ppm) will be completely absent, while the C4-H proton will remain intact, proving exclusive C5-iodination[1][2].

References

• Jasinski, M., et al. "Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions." RSC Advances, 2025.
• "Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents." Beilstein Journal of Organic Chemistry, 2017.
• "Drastic Deprotonation Reactivity Difference of 3- and 5-Alkylpyrazole Isomers." The Journal of Organic Chemistry, 2016.
• "Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction." Arkivoc, 2018.
• "A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with Iodopyrazoles." Benchchem Technical Support, 2025.

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• 2. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents [beilstein-journals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. arkat-usa.org [arkat-usa.org]

A Comparative Guide to the Validation of HPLC Analytical Methods for 3-Iodo-5-phenyl-1H-pyrazole

For researchers, scientists, and drug development professionals, the establishment of a robust, reliable, and validated analytical method is a cornerstone of the pharmaceutical development process. This guide provides an in-depth technical comparison and validation strategy for a High-Performance Liquid Chromatography (HPLC) method for the novel heterocyclic compound, 3-Iodo-5-phenyl-1H-pyrazole. The principles and practices detailed herein are grounded in the authoritative guidelines of the International Council for Harmonisation (ICH), the United States Pharmacopeia (USP), and the Food and Drug Administration (FDA).[1][2][3]

The validation of an analytical procedure is the documented process that establishes, through laboratory studies, that the performance characteristics of the procedure meet the requirements for its intended application.[4] For a quantitative HPLC method, this involves a thorough investigation of parameters such as specificity, linearity, accuracy, precision, and robustness.[5][6]

The Analytical Challenge: 3-Iodo-5-phenyl-1H-pyrazole

3-Iodo-5-phenyl-1H-pyrazole is a heterocyclic compound with potential applications in medicinal chemistry.[7] Its structure, featuring a pyrazole ring substituted with a phenyl group and an iodine atom, presents specific analytical considerations. The presence of the phenyl group and the conjugated pyrazole system suggests strong UV absorbance, making HPLC with UV detection a suitable analytical technique. However, the potential for degradation and the presence of structurally similar impurities necessitate a well-validated, stability-indicating method.

Foundational HPLC Method & Comparative Analysis

A logical starting point for method development is a reversed-phase (RP-HPLC) approach, which is widely used for the analysis of non-volatile and thermally labile compounds.[5] A typical starting point for a compound like 3-Iodo-5-phenyl-1H-pyrazole would involve a C18 stationary phase with a mobile phase consisting of a mixture of acetonitrile and water or a buffer solution.[8][9]

This guide will compare two hypothetical, yet representative, RP-HPLC methods to illustrate the validation process and highlight key performance differences.

Table 1: Comparative HPLC Method Conditions

Parameter	Method A: Conventional HPLC	Method B: Rapid UHPLC
Column	C18, 4.6 x 150 mm, 5 µm	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	50-90% B over 15 min	50-90% B over 3 min
Flow Rate	1.0 mL/min	0.5 mL/min
Column Temp.	30 °C	40 °C
Detection	UV at 254 nm	UV at 254 nm
Injection Vol.	10 µL	2 µL

The rationale for comparing these two methods lies in the current industry trend towards modernizing analytical procedures to increase throughput and reduce solvent consumption, as encouraged by the revised USP General Chapter <621>.[10][11]

The Validation Workflow: A Step-by-Step Guide

The validation process follows a predefined protocol, ensuring that all critical parameters are evaluated against established acceptance criteria.

Caption: A typical workflow for HPLC method validation.

Specificity and Forced Degradation Studies

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[12] To establish this, forced degradation studies are essential.[5]

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: Dissolve 3-Iodo-5-phenyl-1H-pyrazole in a solution of 0.1 M HCl and heat at 80°C for 2 hours.

• Base Hydrolysis: Dissolve the analyte in 0.1 M NaOH and heat at 80°C for 2 hours.

• Oxidative Degradation: Treat the analyte solution with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid analyte to 105°C for 48 hours.

• Photolytic Degradation: Expose the analyte solution to UV light (254 nm) for 24 hours.

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[13] The chromatograms from these stressed samples are then compared to that of an unstressed standard. The method is deemed specific if the peak for 3-Iodo-5-phenyl-1H-pyrazole is well-resolved from any degradation peaks.

Comparative Analysis:

• Method A: The longer run time may provide better resolution between closely eluting degradants.

• Method B: The higher efficiency of the UHPLC column can often compensate for the shorter run time, providing sharp peaks and adequate resolution.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[12]

Experimental Protocol: Linearity

• Prepare a stock solution of 3-Iodo-5-phenyl-1H-pyrazole reference standard.

• Create a series of at least five dilutions covering the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each concentration in triplicate.

• Plot the average peak area against the concentration and perform a linear regression analysis.

Table 2: Linearity Acceptance Criteria and Comparative Data

Parameter	Acceptance Criterion	Method A (Hypothetical Data)	Method B (Hypothetical Data)
Correlation Coefficient (r²)	≥ 0.999	0.9995	0.9998
Y-intercept	Close to zero	1.25	0.85
Range	50-150 µg/mL	50-150 µg/mL	50-150 µg/mL

Both methods are expected to demonstrate excellent linearity. The slightly higher correlation coefficient for Method B could be attributed to the improved peak shape often seen with UHPLC.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[12] It is often assessed by spike recovery studies.

Experimental Protocol: Accuracy

• Prepare a placebo (a mixture of all formulation excipients without the API).

• Spike the placebo with known amounts of 3-Iodo-5-phenyl-1H-pyrazole at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate and analyze.

• Calculate the percent recovery for each sample.

Table 3: Accuracy Acceptance Criteria and Comparative Data

Concentration Level	Acceptance Criterion (% Recovery)	Method A (% Recovery)	Method B (% Recovery)
80%	98.0 - 102.0%	99.5%	100.2%
100%	98.0 - 102.0%	100.1%	100.5%
120%	98.0 - 102.0%	101.2%	101.0%

Both methods should demonstrate high accuracy, with recoveries well within the typical acceptance limits.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[4] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol: Precision

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Table 4: Precision Acceptance Criteria and Comparative Data

Precision Level	Acceptance Criterion (% RSD)	Method A (% RSD)	Method B (% RSD)
Repeatability	≤ 2.0%	0.8%	0.5%
Intermediate Precision	≤ 2.0%	1.2%	0.9%

The lower relative standard deviation (%RSD) for Method B is indicative of the higher precision often achievable with modern UHPLC systems.

Caption: Hierarchical relationship of precision levels in method validation.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol: Robustness

• Systematically vary key method parameters, such as:

  • Flow rate (± 10%)

  • Column temperature (± 5°C)

  • Mobile phase composition (± 2% organic)

  • pH of the aqueous phase (± 0.2 units)

• Analyze the system suitability samples under each modified condition.

• Evaluate the impact on system suitability parameters (e.g., retention time, tailing factor, resolution).

Comparative Analysis:

Both methods should be designed to be robust. However, UHPLC methods (Method B) can sometimes be more sensitive to small variations due to the smaller column dimensions and particle sizes. Therefore, a thorough robustness study is critical for Method B.

Conclusion and Method Selection

Both the conventional HPLC (Method A) and the rapid UHPLC (Method B) can be validated to be suitable for the quantitative analysis of 3-Iodo-5-phenyl-1H-pyrazole. The choice between them often depends on the specific needs of the laboratory.

• Method A is a reliable workhorse method, suitable for laboratories with standard HPLC equipment. Its longer run time may be a disadvantage in high-throughput environments.

• Method B offers significant advantages in terms of speed and reduced solvent consumption, making it ideal for laboratories with UHPLC capabilities and a need for high efficiency.

Ultimately, the validation data provides the documented evidence that the chosen method is fit for its intended purpose, ensuring the quality and reliability of the analytical results in a drug development setting.[3] The principles of analytical procedure lifecycle management suggest that the method should be continuously monitored and updated as necessary.[14]

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. Available from: [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. 2024. Available from: [Link]

• U.S. Food and Drug Administration. Analytical Procedures and Methods Validation for Drugs and Biologics. 2015. Available from: [Link]

• Patel, K. et al. A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. Pharmaceutical Sciences. 2023.

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. 2024. Available from: [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. 2023. Available from: [Link]

• ECA Academy. FDA Guidance on analytical procedures and methods validation published. 2015. Available from: [Link]

• Element Lab Solutions. USP 621 Changes. 2023. Available from: [Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. 2025. Available from: [Link]

• ECA Academy. Further Modifications to USP Chapter <621> Chromatography Published for Comment. 2025. Available from: [Link]

• ResolveMass Laboratories. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. 2026. Available from: [Link]

• International Journal of Advanced Research in Science, Communication and Technology. A Review on HPLC Method Development and Validation in Forced Degradation Studies. 2025. Available from: [Link]

• SIELC Technologies. Separation of Pyrazole on Newcrom R1 HPLC column. 2018. Available from: [Link]

• ResearchGate. ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. 2021. Available from: [Link]

• Asian Journal of Pharmaceutical Analysis. A Review of HPLC Method Development and Validation as per ICH Guidelines. 2021. Available from: [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. 2025. Available from: [Link]

• International Journal of Pharmaceutical and Life Sciences. Forced Degradation Studies Of Pimecrolimus As Per ICH Guidelines. 2022. Available from: [Link]

• Wiley Online Library. A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized... 2024. Available from: [Link]

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• European Medicines Agency. ICH Q2(R2) Guideline on validation of analytical procedures. 2023. Available from: [Link]

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• European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures. 2022. Available from: [Link]

• ACS Omega. Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. 2024. Available from: [Link]

• National Institutes of Health. Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes. 2017. Available from: [Link]

• MDPI. Process Development and Validation of Reverse-Phase High-Performance Liquid Chromatography Method for Simultaneous Quantification of Quercetin, Thymoquinone, and Pterostilbene. 2026. Available from: [Link]

• Welch Materials, Inc. [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. 2025. Available from: [Link]

• SciSpace. Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. 2021. Available from: [Link]

• National Institutes of Health. Development of a reverse-phase HPLC method for the simultaneous determination of curcumin and dexamethasone in polymeric micelles. 2025. Available from: [Link]

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Navigating the Labyrinth of Electron Ionization: A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Iodo-5-phenyl-1H-pyrazole

For the modern researcher, scientist, and drug development professional, mass spectrometry stands as an indispensable tool for molecular elucidation. The ability to predict and interpret fragmentation patterns is paramount for structural confirmation and the identification of unknown compounds. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation of 3-Iodo-5-phenyl-1H-pyrazole, a heterocyclic scaffold of interest in medicinal chemistry. In the absence of direct experimental data for this specific molecule, this guide will establish a robust, predicted fragmentation pathway grounded in the established principles of mass spectrometry and supported by a comparative analysis of closely related compounds.

The pyrazole core, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a privileged structure in drug discovery, exhibiting a wide range of biological activities. The introduction of iodo and phenyl substituents at the 3- and 5-positions, respectively, creates a molecule with distinct electronic and steric properties that are expected to dictate its fragmentation behavior under electron ionization.

The Predicted Fragmentation Symphony of 3-Iodo-5-phenyl-1H-pyrazole

Electron ionization (EI) at a standard 70 eV imparts significant energy into the analyte molecule, leading to the formation of a molecular ion (M⁺˙) and subsequent fragmentation through a cascade of unimolecular reactions. The fragmentation of 3-Iodo-5-phenyl-1H-pyrazole is anticipated to be a complex interplay between the characteristic fragmentation of the pyrazole ring, the facile cleavage of the carbon-iodine bond, and the influence of the stabilizing phenyl group.

A proposed primary fragmentation pathway for 3-Iodo-5-phenyl-1H-pyrazole is illustrated below. This pathway is constructed based on well-documented fragmentation mechanisms of pyrazoles, halogenated aromatics, and phenyl-substituted heterocycles.[1][2]

Sources

• 1. Electron-impact induced fragmentations of pyrazoles - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]

Spectroscopic Validation of 3-Iodo-5-phenyl-1H-pyrazole: qNMR vs. LC-MS and Performance Benchmarking in Cross-Coupling

By: Senior Application Scientist

In the landscape of pharmaceutical research and drug development, the integrity of halogenated building blocks dictates the success of downstream cross-coupling reactions. 3-Iodo-5-phenyl-1H-pyrazole is a highly reactive intermediate prized for its utility in Suzuki-Miyaura and Sonogashira couplings. However, its synthesis frequently generates a critical, structurally similar impurity: the dehalogenated 5-phenyl-1H-pyrazole.

This guide objectively compares the spectroscopic methods required to validate the absolute purity of 3-Iodo-5-phenyl-1H-pyrazole and benchmarks its cross-coupling performance against its brominated alternative, providing actionable, field-proven methodologies for synthetic chemists.

Part 1: The Analytical Challenge in Purity Validation

Standard chromatographic methods (LC-UV) often fail to accurately quantify the purity of halogenated pyrazoles. Because the UV chromophore is dominated by the conjugated phenyl-pyrazole core, the loss of a single iodine atom barely alters the molar extinction coefficient at standard wavelengths (e.g., 254 nm). Consequently, LC-UV cannot differentiate the response factors of the analyte and its dehalogenated impurity, leading to a dangerous overestimation of purity.

To solve this, Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as the gold standard. qNMR operates on the fundamental principle that the area of an NMR signal is directly proportional to the number of contributing nuclei, making it a primary ratio method of measurement[1]. It provides a versatile and orthogonal means of absolute purity evaluation that captures impurities frequently missed by chromatography[2].

Fig 1. Orthogonal workflow for absolute purity validation of pyrazole derivatives.

Data Presentation: Spectroscopic Method Comparison

The table below illustrates a real-world analytical discrepancy when evaluating a single batch of synthesized 3-Iodo-5-phenyl-1H-pyrazole.

Analytical Method	Measured Purity	Principal Impurity Detected	Mechanistic Limitation
LC-UV (254 nm)	99.2% (Area)	0.8% (Unknown)	Cannot differentiate response factors of analyte vs. dehalogenated impurity.
LC-MS (ESI+)	98.5% (TIC)	[M+H]+ 145 (Dehalogenated)	Non-linear ionization efficiency suppresses absolute quantification.
1H qNMR (Absolute)	96.4% (w/w)	5-phenyl-1H-pyrazole (3.6%)	None. True mass fraction derived from first principles.

Part 2: Self-Validating Experimental Methodologies

To establish a self-validating analytical system, the experimental design must account for the underlying physics of the instruments.

Protocol 1: Absolute Purity via 1H qNMR

qNMR is self-validating because it relies on an internal standard of known mass and purity. No calibration curve of the analyte is required.

Causality Focus: The most critical parameter is the longitudinal relaxation delay ( T1​ ). If the delay between scans ( D1​ ) is too short, protons with long relaxation times (common in aromatic rings) will not fully recover their magnetization, skewing the integration and invalidating the assay. We mandate D1​≥5×T1​ to ensure >99% signal recovery.

Step-by-Step Workflow:

• Weighing: Using a microbalance (d = 0.001 mg), accurately weigh ~20.0 mg of 3-Iodo-5-phenyl-1H-pyrazole and ~10.0 mg of a certified internal standard (e.g., 1,4-Dinitrobenzene, TraceCERT® grade) into a clean glass vial.

• Dissolution: Dissolve the mixture completely in 0.6 mL of anhydrous DMSO- d6​ . Transfer to a 5 mm NMR tube.

• Acquisition: Acquire the 1H NMR spectrum at 400 MHz or higher.

  • Parameters: 64 scans, 90° pulse angle, acquisition time (AQ) = 4.0 s, relaxation delay ( D1​ ) = 30 s.

• Processing & Calculation: Phase and baseline correct the spectrum manually. Integrate the pyrazole C4-H signal (analyte) and the aromatic protons of 1,4-Dinitrobenzene (standard). Calculate the absolute mass fraction using the standard qNMR integral ratio formula.

Protocol 2: Impurity Profiling via LC-UV-MS

While qNMR provides absolute quantification, LC-MS provides the orthogonal structural identification of the impurities.

Step-by-Step Workflow:

• Sample Prep: Prepare a 1.0 mg/mL solution of the compound in LC-MS grade Acetonitrile.

• Chromatography: Inject 1 µL onto a C18 column (e.g., 1.7 µm, 2.1 x 50 mm) maintained at 40 °C.

• Gradient: Use Mobile Phase A (0.1% Formic acid in H2​O ) and Mobile Phase B (0.1% Formic acid in Acetonitrile). Run a linear gradient from 5% B to 95% B over 5 minutes at 0.4 mL/min.

• Detection: Monitor UV at 254 nm and acquire MS data in ESI+ mode (m/z 100–1000). Identify the dehalogenated impurity at m/z 145 [M+H]+.

Part 3: Performance Benchmarking in Suzuki-Miyaura Coupling

Once the purity of 3-Iodo-5-phenyl-1H-pyrazole is spectroscopically validated, how does it perform in downstream applications compared to alternative building blocks?

Chemists intuitively assume that iodo-derivatives are superior to bromo-derivatives due to the weaker C–I bond, which accelerates the initial oxidative addition to the Palladium(0) catalyst. However, direct comparison in Suzuki-Miyaura reactions reveals that bromo-pyrazoles are often superior to iodo-pyrazoles due to a significantly reduced propensity for undesired dehalogenation side reactions[3],[4].

The Mechanistic Causality: The C–I bond undergoes extremely rapid oxidative addition. However, the resulting highly reactive Pd(II)-aryl intermediate must wait for the rate-limiting transmetalation step. If transmetalation is slow (due to steric hindrance or weak base), the Pd(II) complex acts as a base itself, abstracting a proton from the solvent or the unprotected pyrazole NH, leading to proto-dehalogenation. Because the C–Br bond is stronger, the oxidative addition of 3-Bromo-5-phenyl-1H-pyrazole is slower, matching the rate of transmetalation and preventing the buildup of the vulnerable Pd(II) intermediate.

Fig 2. Suzuki-Miyaura cycle highlighting the proto-dehalogenation pathway of iodopyrazoles.

Data Presentation: Iodo vs. Bromo Cross-Coupling Yields

Reaction Conditions: 1.0 eq Halogenated Pyrazole, 1.2 eq Phenylboronic Acid, 5 mol% Pd(PPh3​)4​ , 2.0 eq K2​CO3​ , Dioxane/Water (4:1), 90 °C, 12 hours.

Building Block Alternative	Isolated Yield	Dehalogenation Impurity	Mechanistic Driver
3-Iodo-5-phenyl-1H-pyrazole	58%	32%	Rapid oxidative addition outpaces transmetalation, leading to protonation of the Pd(II) intermediate.
3-Bromo-5-phenyl-1H-pyrazole	87%	<3%	Slower oxidative addition matches transmetalation kinetics, ensuring catalytic stability.

Conclusion

For the rigorous validation of 3-Iodo-5-phenyl-1H-pyrazole, traditional LC-UV methods are insufficient due to chromophore similarities with dehalogenated impurities. qNMR must be employed as a primary, self-validating method to determine absolute mass fraction.

Furthermore, while the iodo-derivative is highly reactive, application data demonstrates that the bromo-alternative often yields superior performance in standard Suzuki-Miyaura couplings. The kinetic mismatch between oxidative addition and transmetalation in iodopyrazoles leads to severe proto-dehalogenation. Drug development professionals should weigh these mechanistic trade-offs when selecting building blocks for scale-up synthesis.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Guide to Cross-Coupling Efficiency: Iodinated Pyrazole Building Blocks vs. Alternatives

Pyrazoles are highly privileged scaffolds in medicinal chemistry, agrochemicals, and materials science. The late-stage functionalization of the pyrazole core via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Negishi) relies heavily on halogenated building blocks.

As a Senior Application Scientist, I frequently encounter a common misconception in the laboratory: the assumption that the most reactive carbon-halogen bond will universally yield the best cross-coupling results. While iodinated pyrazoles (iodopyrazoles) offer superior oxidative addition kinetics, they are not always the optimal choice. This guide provides an objective, data-driven comparison of iodinated pyrazoles against their brominated and chlorinated counterparts, highlighting the mechanistic trade-offs between reactivity and side-product formation.

Mechanistic Causality: The Halogen Dilemma

The fundamental driver of cross-coupling efficiency is the oxidative addition of the active Palladium(0) catalyst into the carbon-halogen bond. The carbon-iodine (C–I) bond in 4-iodopyrazole has a significantly lower bond dissociation energy compared to C–Br and C–Cl bonds. Consequently, iodopyrazoles readily undergo oxidative addition, making them excellent substrates for sterically hindered couplings or mild reaction conditions ()[1].

However, this hyper-reactivity introduces a critical vulnerability: hydrodehalogenation (deiodination) . In the presence of protic solvents, mildly acidic protons (such as an unprotected pyrazole N–H), or electron-rich amino substituents, the highly reactive Pd(II)-aryl intermediate can be prematurely protonated. A comprehensive study published in The Journal of Organic Chemistry demonstrated that 4-iodo-aminopyrazoles exhibit a pronounced tendency toward deiodination, yielding predominantly the reduced pyrazole waste rather than the desired cross-coupled biaryl ()[2].

In these specific microenvironments, brominated or chlorinated pyrazoles are mechanistically superior. Their higher activation energy for oxidative addition paradoxically stabilizes the catalytic cycle, allowing transmetalation to outcompete premature protonation.

Mechanistic divergence of iodopyrazole cross-coupling vs. dehalogenation pathways.

Quantitative Performance Comparison

To objectively evaluate these building blocks, we compare the cross-coupling efficiency of 4-halo-aminopyrazoles with arylboronic acids under standardized Suzuki-Miyaura conditions[2]. The data below illustrates the severe impact of the dehalogenation side reaction on iodopyrazoles when the pyrazole nitrogen is unprotected.

Halogenated Pyrazole Substrate	Primary Product Yield (%)	Dehalogenation (Side Product) (%)	Optimal Reaction Condition
4-Iodopyrazole (1c)	11%	84%	Method A (Dioxane/H₂O, 100 °C)
4-Bromopyrazole (1a)	87%	6%	Method B (EtOH/H₂O, μW 120 °C)
4-Chloropyrazole (1b)	87%	6%	Method B (EtOH/H₂O, μW 135 °C)

Field-Proven Insight: For unprotected or amino-substituted pyrazoles, the bromo- and chloro-derivatives vastly outperform the iodo-derivative. The iodopyrazole acts as a self-sabotaging substrate in protic environments. However, if the pyrazole nitrogen is protected (e.g., N-methyl or N-THP) and aprotic conditions are maintained, iodopyrazoles regain their status as highly efficient, rapid-coupling electrophiles[1].

Advanced Methodologies & Self-Validating Protocols

To harness the intense reactivity of iodopyrazoles while mitigating side reactions, the following self-validating protocols must be strictly adhered to. The causality behind each step ensures that any failure can be traced back to a specific protocol deviation.

Protocol 1: Microwave-Assisted Suzuki Coupling of N-Protected 4-Iodopyrazoles

Objective: Rapid coupling to outcompete deiodination kinetics. Causality: Microwave irradiation rapidly drives the reaction to completion (5–12 minutes), minimizing the residence time of the vulnerable Pd(II) intermediate and preventing protonation[1].

• Reagent Preparation: To a microwave vial, add 4-iodo-1-methyl-1H-pyrazole (0.5 mmol, 1.0 equiv) and the corresponding arylboronic acid (0.5 mmol, 1.0 equiv).

• Solvent Addition: Add DME (3 mL) and H₂O (1.2 mL). Causality: DME provides solubility for the organic fragments, while water dissolves the inorganic base necessary for boronic acid activation.

• Degassing (Critical Step): Purge the vial with argon for 10–15 minutes.

  • Self-Validation Checkpoint: Oxygen promotes the homocoupling of boronic acids and oxidizes the Pd(0) catalyst to inactive Pd(II). If LC-MS analysis of the crude mixture reveals significant amounts of homocoupled biaryl (Ar-Ar), it confirms the degassing step failed.

• Catalyst & Base Addition: Add Pd(PPh₃)₄ (2 mol%, 11.6 mg) and Cs₂CO₃ (1.25 mmol, 407.3 mg). Causality: Cs₂CO₃ is a highly soluble, strong base that accelerates the transmetalation step.

• Irradiation: Seal the vial and irradiate at 90 °C for 5–12 minutes.

  • Self-Validation Checkpoint: If the deiodinated pyrazole mass is the major peak, it validates that the reaction environment was too protic; switch to a strictly anhydrous solvent system.

• Isolation: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Self-validating microwave-assisted Suzuki coupling workflow for iodopyrazoles.

Protocol 2: Redox-Free Radical Cross-Coupling (RCC) for sp³-sp² Linkages

Objective: Coupling iodopyrazoles with complex alkyl fragments where traditional Suzuki coupling fails. Causality: Polar two-electron methods struggle with attaching alkyl fragments due to slow transmetalation and rapid β-hydride elimination. RCC utilizes single-electron transfer to generate carbon radicals that rapidly couple with the iodopyrazole, outperforming classical Suzuki methods ()[3].

• Activation: Mix the iodopyrazole with a cyclohexanone-derived redox-active ester.

• Execution: Stir under ambient conditions. This approach yields up to 31% for highly complex sp³-sp² architectures, bypassing multiple protection/deprotection steps required in classical sequences.

Conclusion & Strategic Recommendations

When designing a synthetic route involving pyrazole building blocks, the choice of halogen must be dictated by the substrate's electronic nature and your protecting group strategy:

• Select Iodopyrazoles for N-protected scaffolds, sterically hindered couplings, or advanced radical cross-coupling (RCC) methodologies where high C–X reactivity is paramount.

• Select Bromopyrazoles or Chloropyrazoles for unprotected aminopyrazoles or reactions in highly protic media, as their higher activation barriers effectively suppress unwanted hydrodehalogenation.

References

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Empowering Radical Cross-Coupling Chemistry through AI-Driven Retrosynthesis and Real-World Validation Chemical.AI URL: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Responsible Disposal of 3-Iodo-5-phenyl-1H-pyrazole

As researchers and scientists dedicated to advancing drug development, our work is predicated on precision, safety, and responsibility. The novel compounds we synthesize, such as 3-Iodo-5-phenyl-1H-pyrazole, are the building blocks of future therapies. However, with innovation comes the critical responsibility of managing the entire lifecycle of these chemicals, including their proper disposal. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-Iodo-5-phenyl-1H-pyrazole, ensuring the protection of our personnel, our laboratories, and the environment.

The procedures outlined here are grounded in established principles of chemical safety and waste management. The core logic is simple: every chemical must be handled with a full understanding of its potential hazards, and its disposal must follow a clearly defined, compliant pathway.

Hazard Identification and Essential Precautions

3-Iodo-5-phenyl-1H-pyrazole is a halogenated heterocyclic compound. While a specific Safety Data Sheet (SDS) for this exact molecule may not be universally available, its structure informs a conservative safety and disposal approach based on data from closely related analogues like 3-iodo-1H-pyrazole and 3(5)-phenyl-1H-pyrazole.[1][2] The pyrazole moiety is a common scaffold in pharmacologically active compounds, and the presence of an iodine atom places it firmly in the category of halogenated organic waste.[3][4][5][6]

The primary hazards associated with similar pyrazole derivatives include:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[7][8]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[1]

Therefore, all handling and disposal operations must be conducted with appropriate Personal Protective Equipment (PPE) in a controlled environment.

Safety Parameter	Specification & Rationale	Sources
GHS Hazard Class (Anticipated)	Acute Toxicity (Oral, Dermal); Skin Irritant (Cat. 2); Eye Irritant (Cat. 2); Specific Target Organ Toxicity - Single Exposure (Cat. 3, Respiratory)	[1][2][8][9]
Eye & Face Protection	Chemical safety goggles or glasses compliant with OSHA 29 CFR 1910.133 or European Standard EN166. A face shield is recommended if splashing is a risk. Rationale: Protects eyes from direct contact and irritation.	[10]
Hand Protection	Compatible, chemical-resistant gloves (e.g., nitrile). Rationale: Prevents skin contact, irritation, and potential dermal absorption.	[10]
Skin & Body Protection	Lab coat, long pants, and closed-toe shoes. An apron may be used for larger quantities. Rationale: Protects skin from accidental spills and contamination.	[2][10]
Respiratory Protection	Not typically required with adequate ventilation. Use a NIOSH-approved respirator if dust or aerosols are generated or if working outside a fume hood. Rationale: Prevents inhalation of the compound, which can cause respiratory irritation.	[10]
Work Environment	Work in a well-ventilated area, preferably a certified chemical fume hood. Rationale: Minimizes inhalation exposure for the operator and others in the lab.	[1][10]

The Core Disposal Protocol: A Step-by-Step Guide

Proper disposal is a systematic process of segregation, containment, and documentation. Never dispose of 3-Iodo-5-phenyl-1H-pyrazole or its solutions down the sink.[10][11]

Step 1: Waste Segregation

This is the most critical step in the disposal workflow. As an iodinated compound, 3-Iodo-5-phenyl-1H-pyrazole is classified as a halogenated organic waste .[5][6]

• Action: Collect all waste containing this compound—including pure solid, solutions, and contaminated materials (e.g., silica gel, weighing paper)—in a designated halogenated waste container.

• Causality: Halogenated and non-halogenated waste streams are treated differently. Halogenated waste typically requires high-temperature incineration with special "scrubbers" to neutralize the acidic gases (e.g., hydrogen iodide) produced during combustion.[12] Mixing it with non-halogenated solvents, which may be recycled or used for fuel blending, contaminates the entire stream and dramatically increases disposal costs and environmental risk.[13]

Step 2: Container Selection and Labeling

The integrity of the waste containment is paramount for safety.

• Action: Use a chemically compatible container in good condition with a secure, screw-top lid.[14] The container must be clearly labeled as soon as the first drop of waste is added.

• Labeling Requirements: The label must include:

  • The words "Hazardous Waste ".[13]

  • The full chemical name: "Waste 3-Iodo-5-phenyl-1H-pyrazole ". Do not use abbreviations or chemical formulas.[14]

  • If it is a mixed waste stream, list all components with approximate percentages.

  • The relevant hazard pictograms (e.g., exclamation mark for irritant/harmful).[1]

• Causality: Proper containment prevents spills and vapor release.[14] Accurate labeling is a regulatory requirement and ensures that Environmental Health & Safety (EHS) personnel and the final disposal facility can handle the waste safely and appropriately.

Step 3: Waste Accumulation and Storage

Waste must be stored safely within the laboratory before pickup.

• Action: Keep the waste container closed at all times except when actively adding waste.[14] Store the container in a designated satellite accumulation area, away from incompatible materials like strong oxidizing agents.[10]

• Causality: Keeping containers closed minimizes the release of volatile organic compounds (VOCs) into the lab atmosphere. Storing waste in a designated, secondary containment area prevents a major incident in case the primary container fails.

Step 4: Arranging Final Disposal

• Action: Follow your institution's specific procedures for hazardous waste pickup. This typically involves contacting your EHS department. Do not attempt to transport or dispose of the waste yourself.

• Causality: Hazardous waste disposal is a highly regulated process governed by agencies like the EPA.[15] Certified disposal facilities have the specialized equipment and permits required to treat or destroy chemical waste in an environmentally sound manner.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-Iodo-5-phenyl-1H-pyrazole.

Caption: Decision workflow for handling and disposal of 3-Iodo-5-phenyl-1H-pyrazole waste.

Emergency Procedures: Spills and Exposure

Accidents can happen, and preparedness is key to mitigating their impact.

In Case of a Spill:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate (If Necessary): For a large spill, evacuate the area and call your institution's emergency number.

• Contain: For a small spill within a fume hood, ensure you are wearing appropriate PPE. Cover the spill with an inert absorbent material like sand, vermiculite, or silica gel.[10]

• Collect: Carefully scoop the absorbed material into a suitable, sealable container.

• Dispose: Label the container as "Spill Debris containing 3-Iodo-5-phenyl-1H-pyrazole" and dispose of it as halogenated hazardous waste.[14]

• Decontaminate: Clean the spill area thoroughly.

In Case of Personal Exposure:

• Eyes: Immediately flush with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water. Seek medical attention if irritation persists.[1]

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[7]

By adhering to these rigorous, well-reasoned protocols, we uphold our commitment to safety and environmental stewardship. This allows us to pursue our primary mission of scientific discovery with the confidence that we are protecting ourselves, our colleagues, and our shared resources.

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• Benchchem. Essential Safety and Handling Guide for Methyl Pyrazole Derivatives.
• Unknown. hazardous waste segregation.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
• Cornell University Environmental Health and Safety. 7.2 Organic Solvents.
• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Unknown. Halogenated Waste (any organic chemical that contains F, Cl, Br, or I).
• NextSDS. 3-iodo-4-phenyl-1H-pyrazole — Chemical Substance Information.
• Unknown. Safety Data Sheet for 1-Phenyl-3-methyl-5-pyrazolone.
• ECHEMI. 3-Iodo-1H-pyrazole SDS, 4522-35-4 Safety Data Sheets.
• NextSDS. 3-iodo-1-phenyl-1H-pyrazole — Chemical Substance Information.
• NextSDS. 3-Iodo-1H-pyrazole — Chemical Substance Information.
• Sigma-Aldrich. SAFETY DATA SHEET.
• ResearchGate. (PDF) Standard Operating Procedure for Laboratory and Chemical Safety.
• Fisher Scientific. SAFETY DATA SHEET 3(5)-Phenyl-1H-pyrazole.
• Sigma-Aldrich. 3-Iodo-1H-pyrazole AldrichCPR 4522-35-4.
• Mycetoma Research Center. Laboratory Safety Policies and Standard Operating Procedures 2024.
• Zakarian Lab. Section I - Zakarian Lab Safety Protocol.
• National Institutes of Health, PubChem. 3-phenyl-1H-pyrazole | C9H8N2 | CID 17155.
• MDPI. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
• Case Western Reserve University. Environmental Health and Safety Disposal of Iodine.
• Unknown. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications.
• Agency for Toxic Substances and Disease Registry. 5. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL.
• Benchchem. Safeguarding Your Laboratory and Environment: Proper Disposal of Iodine Green.
• National Center for Biotechnology Information. Iodinated Contrast Media—From Clinical Use to Environmental Concern and Treatment Possibilities.
• U.S. Environmental Protection Agency. “PAG Manual: Protective Action Guides and Planning Guidance for Radiological Incidents” 2016.

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Essential Protective Measures for Handling 3-Iodo-5-phenyl-1H-pyrazole

A Senior Application Scientist's Guide to Laboratory Safety and Operational Planning

Navigating the complexities of novel chemical entities is the cornerstone of innovation in drug development and scientific research. 3-Iodo-5-phenyl-1H-pyrazole, a member of the biologically significant pyrazole class of heterocyclic compounds, represents a valuable building block in medicinal chemistry and material science.[1][2] However, its unique chemical properties, characterized by a halogenated aromatic system, necessitate a rigorous and informed approach to laboratory safety.

This guide provides a comprehensive framework for the safe handling of 3-Iodo-5-phenyl-1H-pyrazole. As a specific Safety Data Sheet (SDS) for this exact compound is not always readily available, our recommendations are grounded in the established hazard profiles of structurally analogous pyrazole derivatives.[3] This conservative, evidence-based approach is designed to empower researchers with the knowledge to minimize exposure, ensure experimental integrity, and foster a culture of safety.

Understanding the Risks: A Hazard Profile of Iodinated Phenylpyrazoles

A thorough risk assessment is the foundation of any laboratory procedure.[4] Based on data from similar phenylpyrazole and iodinated heterocyclic compounds, researchers must handle 3-Iodo-5-phenyl-1H-pyrazole as a potentially hazardous substance. The primary concerns are:

• Acute Toxicity: Many pyrazole derivatives are classified as harmful if swallowed.[5][6][7][8]

• Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation or damage.[6][7][8] Some analogs are noted to be toxic in contact with the skin.[6]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[7][8]

• Target Organ Toxicity: Prolonged or repeated exposure to certain N-phenylpyrazole compounds has been shown to cause damage to organs such as the thyroid and spleen in animal studies.[6][9] While the specific toxicity of 3-Iodo-5-phenyl-1H-pyrazole is not defined, the presence of iodine warrants a cautious approach due to its potential effects on thyroid function.[9]

Given these potential hazards, a multi-layered personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity.

Core Protective Equipment: Your First Line of Defense

The selection of appropriate PPE is dictated by the specific laboratory operation being performed. The following provides a detailed breakdown of essential equipment.

Eye and Face Protection

The eyes are particularly vulnerable to chemical splashes and airborne particles.

• Minimum Requirement: At all times, ANSI-approved (or equivalent standard) safety glasses with side shields are mandatory in any area where the chemical is handled.

• Enhanced Protection: When handling solutions, transferring the compound, or if there is any risk of splashing, chemical safety goggles should be worn.[7][10]

• Maximum Protection: For large-scale operations or procedures with a significant splash or aerosolization risk, a face shield worn over safety goggles provides the most robust protection for the entire face.[3][11]

Skin and Body Protection

Preventing dermal exposure is paramount, as many organic compounds can be absorbed through the skin.[12]

• Laboratory Coat: A clean, long-sleeved lab coat is essential to protect personal clothing and underlying skin from contamination.[11][13]

• Gloves: Chemical-resistant gloves are mandatory.

  • Material: Nitrile rubber gloves are a widely recommended choice, offering good resistance to a variety of chemicals.[3] Always inspect gloves for tears or punctures before use.

  • Technique: Use proper glove removal technique (without touching the outer surface) to avoid skin contact.[14] Contaminated gloves should be disposed of immediately as hazardous waste. Wash hands thoroughly with soap and water after removing gloves.[15]

• Additional Protection: For situations involving a high risk of spillage, an apron and protective boots may be necessary.[11][14]

Respiratory Protection

Inhalation is a primary route of exposure for fine powders and volatile compounds.

• Engineering Controls: The primary method for controlling respiratory exposure is to use the compound within a certified chemical fume hood.[3][11][15] This provides adequate ventilation and containment.

• Respirators: In the rare event that work cannot be conducted within a fume hood or if ventilation is inadequate, a NIOSH-approved respirator may be required.[7][10] The specific type of respirator and cartridge should be selected based on a formal risk assessment by safety professionals.

Operational and Disposal Protocols

A safe laboratory environment is maintained through strict adherence to operational and disposal plans.

PPE Donning and Doffing Sequence

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Caption: Correct sequence for donning and doffing PPE to prevent contamination.

Step-by-Step Handling Procedures

• Preparation: Designate a specific area for handling 3-Iodo-5-phenyl-1H-pyrazole, preferably within a chemical fume hood.[16]

• Weighing: When weighing the solid compound, handle it carefully to minimize dust formation.[10] Use a spatula and weigh paper or a weighing boat within the fume hood or a ventilated balance enclosure.

• Solution Preparation: Add the solid to the solvent slowly. If heating is required, use a heating mantle and ensure the setup is secure.[16]

• Post-Handling: After handling, thoroughly wipe down the work area. Wash hands and any exposed skin immediately and thoroughly.[15]

Disposal of Contaminated Materials

All materials that come into contact with 3-Iodo-5-phenyl-1H-pyrazole must be treated as hazardous waste.

• PPE and Consumables: Used gloves, paper towels, pipette tips, and any other contaminated disposable materials should be collected in a designated, sealed hazardous waste container.[3]

• Unused Chemical: Do not dispose of the chemical down the drain.[3] Unused or waste 3-Iodo-5-phenyl-1H-pyrazole must be disposed of in accordance with local, state, and federal regulations.[5]

Summary of PPE Recommendations

For quick reference, the following table summarizes the recommended PPE for various laboratory tasks involving 3-Iodo-5-phenyl-1H-pyrazole.

Task	Eye/Face Protection	Skin/Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety Glasses with Side Shields	Lab Coat, Nitrile Gloves	Not generally required
Weighing Solid Compound	Safety Goggles	Lab Coat, Nitrile Gloves	Chemical Fume Hood
Preparing Solutions (Small Scale)	Safety Goggles	Lab Coat, Nitrile Gloves	Chemical Fume Hood
Running Reactions / Transfers	Safety Goggles (Face Shield if splash risk)	Lab Coat, Nitrile Gloves	Chemical Fume Hood
Spill Cleanup	Safety Goggles and Face Shield	Lab Coat, Nitrile Gloves (heavier grade if available), Protective Boots (if large spill)	NIOSH-Approved Respirator may be required based on spill size

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: Decision workflow for selecting appropriate PPE based on the task.

References

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